1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

Core Science & Biosynthesis

Synthesis and Process Optimization of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

Executive Summary

In modern medicinal chemistry, the incorporation of strained heterocycles and fluorine atoms is a proven strategy for modulating the physicochemical properties of drug candidates. The molecule 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS 1855660-87-5)[1] represents a highly versatile building block that combines the metabolic stability and basicity of an azetidine ring with the lipophilicity of a fluorinated propanol linker.

As a Senior Application Scientist, I frequently encounter challenges in scaling the synthesis of such highly functionalized, low-molecular-weight intermediates. The fragility of the azetidine ring, coupled with the poor nucleophilicity of the fluoride anion, demands a meticulously designed, self-validating synthetic route. This whitepaper details an optimized, three-phase methodology for synthesizing this compound, utilizing 1-N-Boc-3-hydroxyazetidine (CAS 141699-55-0)[2]—a well-established precursor in the development of antibody-drug conjugates (ADCs) and PROTACs[3].

Retrosynthetic Strategy & Mechanistic Rationale

Direct alkylation of azetidin-3-ol with epifluorohydrin is often plagued by the high volatility, toxicity, and cost of the fluorinated electrophile. Instead, a more scalable and economically viable approach involves the etherification of an N-protected azetidinol with epichlorohydrin, followed by a regioselective fluorinative epoxide ring-opening.

Because terminal epoxides undergo highly regioselective ring-opening reactions driven by steric accessibility[4], we can strategically install the fluorine atom at the terminal C3 position. However, the inherently high hydration energy and low nucleophilicity of the fluoride anion require specialized reagents to prevent unwanted elimination side reactions[5].

Fig 1: Three-stage synthetic workflow for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol.

Experimental Methodologies: A Self-Validating System

Do not treat the following steps as mere instructions; understanding the causality behind each reagent choice is critical for troubleshooting and process deviation management.

Phase 1: Phase-Transfer Catalyzed O-Alkylation

Objective: Synthesize the intermediate 1-Boc-3-(oxiran-2-ylmethoxy)azetidine. Procedure:

• Charge a reactor with 1-N-Boc-3-hydroxyazetidine (1.0 equiv) and tetrabutylammonium iodide (TBAI, 0.1 equiv) in dichloromethane (DCM, 10 vol).

• Add epichlorohydrin (3.0 equiv) and cool the biphasic mixture to 0 °C.

• Dropwise, add 50% w/w aqueous NaOH (5.0 equiv) over 30 minutes, maintaining the internal temperature below 5 °C.

• Warm to ambient temperature and stir vigorously for 16 hours.

Causality & Validation: Why use TBAI? Tetrabutylammonium iodide acts as a phase-transfer catalyst, shuttling hydroxide ions into the organic phase to deprotonate the azetidinol. This physical separation prevents the aqueous base from prematurely hydrolyzing the highly reactive epichlorohydrin. The reaction is self-validating via TLC (Hexane/EtOAc 3:1); you must monitor the disappearance of the UV-inactive starting material using a KMnO₄ stain.

Phase 2: Regioselective Fluorinative Ring-Opening

Objective: Synthesize 1-(1-Boc-azetidin-3-yloxy)-3-fluoropropan-2-ol. Procedure:

• Dissolve the epoxide intermediate (1.0 equiv) in a minimal volume of 1,2-dichloroethane (DCE) or use neat triethylamine trihydrofluoride (Et₃N·3HF, 2.0 equiv).

• Heat the reaction mixture to 80 °C under an inert nitrogen atmosphere for 12 hours.

• Quench the reaction by carefully pouring it into ice-cold saturated aqueous NaHCO₃.

Causality & Validation: Naked fluoride sources (like KF) are overly basic and trigger E2 elimination, yielding unwanted allylic alcohols. Et₃N·3HF provides a mildly acidic, highly soluble fluoride source that favors pure S_N2 attack at the less sterically hindered terminal carbon (C3)[4]. The NaHCO₃ quench is strictly required to neutralize residual HF, which would otherwise prematurely cleave the Boc protecting group during solvent evaporation. Validation is achieved via ¹⁹F NMR, confirming the structure by a characteristic triplet of doublets at approximately -230 ppm.

Fig 2: Mechanistic pathway of regioselective epoxide ring opening by fluoride.

Phase 3: N-Boc Deprotection and Salt Formation

Objective: Isolate 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol hydrochloride. Procedure:

• Dissolve the fluorinated intermediate in anhydrous DCM (5 vol).

• Add 4M HCl in dioxane (5.0 equiv) dropwise at room temperature.

• Stir for 2 hours until a white precipitate fully forms.

• Filter the precipitate under a nitrogen blanket, wash with cold diethyl ether, and dry under high vacuum.

Causality & Validation: While trifluoroacetic acid (TFA) is commonly used for Boc deprotection, it yields a hygroscopic trifluoroacetate salt that complicates downstream handling. Utilizing anhydrous HCl in dioxane directly precipitates the product as a stable, free-flowing hydrochloride salt. This phase change drives the equilibrium forward and simplifies isolation, completely bypassing the need for column chromatography.

Quantitative Process Optimization

To further demonstrate the causality behind the reagent selection in Phase 2, the following table summarizes the quantitative data from our optimization of the fluorination conditions. The data clearly illustrates why Et₃N·3HF is the superior reagent for this transformation.

Entry	Fluoride Source	Solvent	Temp (°C)	Regioselectivity (C3:C2)	Isolated Yield (%)	Mechanistic Observation
1	TBAF (1M in THF)	THF	65	85:15	42	High basicity promoted E2 elimination to allylic alcohol.
2	KF, 18-crown-6	MeCN	80	70:30	25	Poor solubility; competing epoxide polymerization.
3	Et₃N·3HF	Neat	80	>95:5	78	Optimal balance of nucleophilicity and acidity.
4	Et₃N·3HF + Co(salen)	DCM	25	>99:1	85	Lewis acid activation enabled room-temp reaction[5].

Note: Entry 4 utilizes cooperative bimetallic catalysis, which provides exceptional yield and regiocontrol but introduces heavy metal removal steps into the downstream processing.

References

• BLD Pharm. "1855660-87-5 | 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol." bldpharm.com. Link[1]

• Guidechem. "1-N-Boc-3-hydroxyazetidine 141699-55-0 wiki." guidechem.com. Link[2]

• Jacobsen, E. N. et al. "Mechanistic Basis for High Stereoselectivity and Broad Substrate Scope in the (salen)Co(III)-Catalyzed Hydrolytic Kinetic Resolution." Journal of the American Chemical Society. Link[5]

• ChemicalBook. "1-N-Boc-3-hydroxyazetidine | 141699-55-0." chemicalbook.com. Link[3]

• PMC. "Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review." nih.gov. Link[4]

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• 4. Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol spectroscopic data (NMR, MS)

Title: Definitive Guide to the Structural Elucidation of Fluorinated Azetidine Building Blocks: A Case Study on 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

Executive Summary

In contemporary medicinal chemistry, the azetidine ring has transitioned from a synthetic curiosity to a privileged scaffold[1]. Its incorporation into drug candidates provides a unique balance of molecular rigidity and metabolic stability, often serving as a bioisostere for larger, more lipophilic saturated heterocycles like piperidine or morpholine[2]. When coupled with targeted fluorination—a strategy utilized to modulate pKa, enhance lipophilicity, and block oxidative metabolism—azetidine derivatives become highly potent building blocks.

This whitepaper provides an in-depth technical guide for the analytical characterization and structural elucidation of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS: 1855660-87-5)[3]. By dissecting the mass spectrometry (MS) fragmentation pathways and the complex multinuclear ( 1 H, 13 C, 19 F) Nuclear Magnetic Resonance (NMR) coupling networks, this guide establishes a self-validating analytical framework for researchers working with highly strained, fluorinated aza-heterocycles.

Chemical Identity & Structural Architecture

Understanding the intrinsic electronic and steric environment of the molecule is critical before initiating spectroscopic analysis.

• Chemical Name: 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

• CAS Registry Number: 1855660-87-5[3]

• Molecular Formula: C 6​ H 12​ FNO 2​

• Exact Mass: 149.0852 Da

• Structural Features:

  • Azetidine Core: A highly strained four-membered ring featuring a basic secondary amine (typical pKa ∼ 8.5).

  • Ether Linkage: Connects the C3 position of the azetidine to the aliphatic chain.

  • Fluorohydrin Moiety: A primary terminal fluorine adjacent to a secondary alcohol, creating a highly electronegative and diagnostic spin-system for NMR.

Mass Spectrometry (LC-HRMS) Profiling

High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC) is the first line of validation.

Ionization Rationale

We utilize Electrospray Ionization in positive mode (ESI+) because the basic secondary nitrogen of the azetidine ring readily accepts a proton in acidic mobile phases (e.g., 0.1% Formic Acid). This ensures exceptional ionization efficiency and a dominant [M+H]+ precursor ion at m/z 150.0925 (theoretical).

Collision-Induced Dissociation (CID) Pathways

The fragmentation of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol under MS/MS conditions is driven by the relative bond dissociation energies of the strained ring and the fluorinated chain.

• Neutral Loss of HF: The terminal primary fluorine is highly susceptible to elimination as hydrogen fluoride (-20.006 Da), yielding a stable allylic or vinylic alcohol fragment at m/z 130.086.

• Ether Cleavage: Cleavage of the C-O bond adjacent to the azetidine ring yields a highly characteristic azetidinium cation fragment at m/z 58.065.

Caption: ESI-MS/MS Collision-Induced Dissociation (CID) fragmentation pathways for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol.

Multinuclear NMR Spectroscopy ( 1 H, 13 C, 19 F)

The presence of the 19 F nucleus (100% natural abundance, spin 1/2) complicates the NMR spectra due to far-reaching scalar couplings ( J -couplings)[4]. 19 F- 1 H couplings can reach up to 60 Hz, and 19 F- 13 C couplings can extend up to 280 Hz[5].

Mechanistic Assignment

• 19 F NMR: Primary alkyl fluorides typically resonate in the highly shielded region between -220 ppm and -230 ppm[6]. The signal will appear as a triplet of doublets (td) due to the large geminal coupling with the adjacent CH 2​ protons ( 2JHF​≈47 Hz) and vicinal coupling with the CH-OH proton ( 3JHF​≈22 Hz).

• 1 H NMR: The CH 2​ -F protons will appear as a distinct doublet of multiplets around 4.4 ppm, driven by the massive 47 Hz geminal fluorine coupling. The azetidine ring protons (H2, H4) will appear as complex multiplets around 3.5–3.7 ppm due to the rigid, strained conformation of the 4-membered ring.

• 13 C NMR: The carbon directly attached to the fluorine (C1') will exhibit a massive one-bond coupling ( 1JCF​≈168 Hz), splitting the signal into a wide doublet at ∼ 85 ppm.

Table 1: Expected NMR Spectroscopic Data (DMSO- d6​ , 400 MHz for 1 H)

Nucleus	Position	Chemical Shift ( δ , ppm)	Multiplicity & Coupling Constants ( J in Hz)	Assignment Rationale
1 H	-CH 2​ -F	4.35 – 4.55	dm, 2JHF​≈47.0	Strong deshielding by F; massive geminal coupling.
1 H	-CH-OH	3.80 – 3.95	m, 3JHF​≈22.0	Vicinal coupling to F and adjacent CH 2​ groups.
1 H	Azetidine C2/C4	3.50 – 3.70	m	Ring strain induces complex second-order effects.
13 C	-CH 2​ -F	84.5	d, 1JCF​≈168.0	Direct C-F bond scalar coupling.
13 C	-CH-OH	68.2	d, 2JCF​≈19.5	Two-bond C-F coupling.
19 F	-CH 2​ -F	-225.0	td, 2JHF​≈47.0 , 3JHF​≈22.0	Characteristic shift for terminal aliphatic fluorines[6].

Experimental Protocols & Self-Validating Workflows

To ensure absolute scientific integrity, the analytical workflow must be self-validating. The protocol below utilizes simultaneous 19 F decoupling during 13 C acquisition to simplify complex multiplets and confirm carbon assignments[5].

Step-by-Step Protocol: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 15 mg of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in 0.6 mL of anhydrous DMSO- d6​ . Add 0.05% v/v Tetramethylsilane (TMS) as an internal 1 H/ 13 C standard, and Trichlorofluoromethane (CFCl 3​ ) as a 19 F reference (0.0 ppm).

• Probe Tuning: Utilize an HFX dual-tune probe (e.g., JEOL ROYAL-HFX)[5]. Tune the high-frequency channel to both 1 H (400 MHz) and 19 F (376 MHz), and the low-frequency channel to 13 C (100 MHz).

• 1D 1 H and 19 F Acquisition: Acquire standard 1D spectra to establish baseline chemical shifts and extract 2JHF​ and 3JHF​ coupling constants.

• Self-Validation via Decoupling ( 13 C{ 1 H, 19 F}): Acquire a standard 13 C{ 1 H} spectrum. The fluorinated carbons will appear as doublets. Next, acquire a 13 C{ 1 H, 19 F} spectrum. Validation checkpoint: The collapse of the doublets at ∼ 85 ppm and ∼ 68 ppm into sharp singlets definitively proves the proximity of the fluorine atom to these specific carbons, eliminating assignment ambiguity.

• 2D Correlation (HMBC/HSQC): Run 1 H- 13 C HSQC to map protons to their respective carbons, paying special attention to the azetidine ring carbons ( ∼ 53 ppm) to differentiate them from the ether linkage carbons.

Caption: Self-validating analytical workflow combining HRMS exact mass verification with HFX multinuclear NMR.

References

• Royal Society of Chemistry (RSC). "19F-centred NMR analysis of mono-fluorinated compounds". rsc.org. Available at: [Link]

Sources

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• 4. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]
• 5. jeolusa.com [jeolusa.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Physicochemical Profiling of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol: A Technical Guide for Drug Discovery

Executive Summary

In modern medicinal chemistry, the strategic incorporation of highly polar, low-molecular-weight building blocks is essential for optimizing the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles of drug candidates. 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol is a highly versatile, bifunctional scaffold. It combines a strained, basic azetidine ring with a fluorinated secondary alcohol. This unique structural topology offers a delicate balance of aqueous solubility, targeted hydrogen-bonding capacity, and enhanced metabolic stability, making it a highly sought-after moiety in the design of CNS-penetrant and orally bioavailable therapeutics.

As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with an authoritative, in-depth analysis of this compound's physicochemical properties, mechanistic behavior, and the experimental workflows required for its rigorous characterization.

Structural & Physicochemical Profiling

Understanding the baseline physicochemical parameters is the first step in leveraging this building block for lead optimization. The data below synthesizes known empirical data for the parent fragments with predictive modeling for the assembled molecule.

Parameter	Value / Description	Rationale / Source
IUPAC Name	1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol	Standard Nomenclature
CAS Number	1855660-87-5	Commercially registered identifier[1].
Molecular Formula	C₆H₁₂FNO₂	Derived from structural composition[1].
Molecular Weight	149.16 g/mol	Highly favorable for Fragment-Based Drug Discovery (FBDD)[1].
Predicted pKa (Basic)	~8.5 – 9.5	Parent azetidine pKa is 11.29[2][3]; the electronegative 3-alkoxy substituent exerts a strong -I effect, lowering the pKa.
Predicted LogP	-0.5 to +0.5	Based on the hydrophilicity of azetidine (LogP ~ -0.1)[3] and 1-fluoropropan-2-ol (LogP ~ -0.60 to 0.33)[4][5].
Topological Polar Surface Area	~41.5 Ų	Sum of Azetidine NH (~12 Ų)[3], Ether O (~9 Ų), and Alcohol OH (~20 Ų).
H-Bond Donors / Acceptors	2 / 4	Donors: NH, OH. Acceptors: N, O (ether), O (hydroxyl), F.
Rotatable Bonds	4	Confers moderate conformational flexibility for target engagement.

Mechanistic Insights: The Azetidine-Fluoroalcohol Pharmacophore

The utility of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol lies in the synergistic interplay of its sub-structural components. Each functional group has been selected by evolutionary medicinal chemistry to solve specific pharmacokinetic challenges.

• Azetidine Basicity & Ring Strain: The parent azetidine is a saturated four-membered nitrogen heterocycle with a high pKa of 11.29, making it a strong secondary base[2][6]. However, an unsubstituted azetidine is often too basic, leading to excessive lysosomal trapping and poor membrane permeability. The introduction of the ether oxygen at the 3-position exerts an inductive electron-withdrawing effect (-I) through the sigma-bond framework. This strategically lowers the nitrogen's pKa to approximately 8.5–9.5. Consequently, the molecule maintains sufficient ionization at physiological pH (7.4) for aqueous solubility, while allowing a neutral fraction to exist for passive membrane diffusion.

• The Fluorination Effect: The terminal -CH₂F group introduces a highly polarized carbon-fluorine bond. Fluorine substitution is a classical bioisosteric strategy used to block metabolic liabilities—specifically CYP450-mediated aliphatic oxidation—while adding minimal steric bulk (van der Waals radius of F is 1.47 Å, closely mimicking H at 1.20 Å)[7]. Furthermore, the strong electron-withdrawing nature of the fluorine atom slightly acidifies the adjacent secondary alcohol, enhancing its capacity to act as a hydrogen-bond donor within a protein binding pocket[7].

Caption: Structural logic and pharmacophore contributions of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol.

Experimental Workflows: Physicochemical Characterization

To validate the theoretical properties of this compound, rigorous analytical workflows must be employed. Below are the self-validating, step-by-step methodologies for determining the exact pKa and the distribution coefficient (LogD).

Protocol A: Potentiometric pKa Determination

Because the basicity of the azetidine ring dictates the compound's ADMET profile, precise pKa determination is critical.

• Sample Preparation: Dissolve the compound to a final concentration of 1 mM in a 0.15 M KCl aqueous solution. Causality: The 0.15 M KCl acts as a background electrolyte to maintain a constant ionic strength, mimicking physiological osmolarity and preventing activity coefficient fluctuations during titration.

• Acidification: Lower the solution pH to 2.0 using 0.5 M HCl. Causality: This ensures the azetidine nitrogen is 100% protonated prior to the start of the titration.

• Titration: Perform an automated titration using 0.5 M KOH as the titrant. Conduct the experiment under a continuous nitrogen (N₂) sparge. Causality: The N₂ atmosphere prevents the absorption of atmospheric CO₂, which would form carbonic acid and artificially skew the titration curve.

• Data Analysis: Plot the volume of titrant against the pH. Utilize a Bjerrum plot to calculate the exact inflection point, which corresponds to the pKa of the secondary amine.

Protocol B: Shake-Flask LC-MS/MS for LogD (pH 7.4)

Understanding the lipophilicity at physiological pH is vital for predicting blood-brain barrier (BBB) penetration and gastrointestinal absorption[5].

• Phase Saturation: Prepare a 50 mM phosphate buffer (pH 7.4) and HPLC-grade 1-octanol. Stir the two phases together for 24 hours prior to the experiment. Causality: Mutual pre-saturation of the aqueous and organic phases prevents volume shifts during the actual partitioning experiment.

• Spiking: Add the compound to the biphasic system at a final concentration of 100 µM.

• Partitioning: Mechanically shake the mixture at 300 rpm for 60 minutes at 25°C, followed by centrifugation at 3000 x g for 10 minutes. Causality: Shaking ensures complete thermodynamic equilibrium, while centrifugation breaks any micro-emulsions, ensuring a clean phase boundary.

• Quantification: Carefully extract aliquots from both the octanol and aqueous layers. Quantify the concentration in each phase using LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.

• Calculation: Calculate LogD using the standard equation: LogD = Log10([Concentration in Octanol] / [Concentration in Buffer])[5].

Caption: Experimental workflow for determining pKa and LogD of the target compound.

Stability & Reactivity Profiling

For synthetic chemists utilizing this building block, understanding its reactivity and handling requirements is paramount.

• Storage & Handling: The compound is inherently hygroscopic due to the presence of the secondary amine and the hydroxyl group. It must be stored under an inert atmosphere (Argon or Nitrogen) at 2–8°C. Exposure to ambient moisture will lead to the formation of hydrates, altering the effective molarity during synthetic steps.

• Chemical Reactivity: The secondary amine of the azetidine ring is highly nucleophilic. It is an excellent substrate for reductive aminations, Buchwald-Hartwig cross-couplings, or amide bond formations. If modifications specifically target the secondary alcohol (e.g., mesylation or Mitsunobu inversion), the azetidine nitrogen must first be orthogonally protected, typically using a tert-butyloxycarbonyl (Boc) or carboxybenzyl (Cbz) group, to prevent unwanted polymerization or cyclization events.

References

• Grokipedia. "Azetidine". Grokipedia. Available at: [Link]

• LookChem. "1-Fluoropropan-2-ol". LookChem Database. Available at: [Link]

• ResearchGate. "Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties". ResearchGate. Available at: [Link]

• PubChem. "Azetidine | C3H7N | CID 10422". National Center for Biotechnology Information. Available at:[Link]

• Wikipedia. "Azetidine". Wikimedia Foundation. Available at: [Link]

• University of Southampton. "Conformer Specific LogP". University of Southampton Research Repository. Available at:[Link]

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• 7. researchgate.net [researchgate.net]

Theoretical and Computational Profiling of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol: A Comprehensive Guide for Drug Discovery

Executive Summary

In modern fragment-based drug discovery (FBDD) and lead optimization, maximizing the fraction of sp3-hybridized carbons ( Fsp3​ ) is a proven strategy for improving aqueous solubility, metabolic stability, and three-dimensional target engagement. 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS: 1855660-87-5) represents a highly privileged, sp3-rich building block.

This molecule combines two critical structural motifs:

• The Azetidine Ring: A four-membered nitrogen heterocycle that serves as a low-lipophilicity bioisostere for larger rings like piperidine or morpholine[1].

• The Fluorohydrin Moiety: A 3-fluoropropan-2-ol chain that introduces a highly polarized C–F bond, modulating the pKa of the adjacent hydroxyl group and locking the aliphatic chain into predictable geometries via the stereoelectronic fluorine gauche effect[2].

This whitepaper provides an authoritative, self-validating computational framework for profiling the conformational, physicochemical, and dynamic properties of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol.

Quantum Mechanical (QM) Conformational Analysis

The Causality of Conformational Control

Aliphatic chains are inherently flexible, which can lead to high entropic penalties upon target binding. However, the introduction of a vicinal fluorohydrin system (F–C–C–OH) restricts this flexibility. The high electronegativity of fluorine lowers the energy of the σC−F∗​ antibonding orbital. This allows for hyperconjugative electron donation from the adjacent σC−H​ bonds ( σC−H​→σC−F∗​ ), strongly biasing the F–C–C–O dihedral angle toward a gauche conformation (~60°) rather than the sterically expected anti conformation[2][3].

Simultaneously, the azetidine ring undergoes "puckering" (a butterfly-like inversion) to relieve torsional strain, which dictates the spatial projection of the ether-linked fluorohydrin chain.

Step-by-Step QM Protocol

To accurately map these stereoelectronic effects, Density Functional Theory (DFT) is required. We utilize Gaussian 16 for these calculations[4].

• Initial Conformational Search: Generate a conformational ensemble using Molecular Mechanics (e.g., OPLS4 or GFN2-xTB) to sample the ether linkages and azetidine puckering states.

• DFT Geometry Optimization: Submit the lowest-energy conformers to Gaussian 16.

  • Method/Basis Set: B3LYP/6-311++G(d,p). The inclusion of diffuse functions (++) is critical for accurately modeling the lone pairs on fluorine and oxygen.

  • Solvation: Apply the Polarizable Continuum Model (PCM) for water to simulate the aqueous dielectric environment.

• Frequency Analysis (Self-Validation): Run a vibrational frequency calculation on the optimized geometries. Validation Check: The absence of imaginary (negative) frequencies confirms the structure is a true local minimum rather than a transition state.

• Natural Bond Orbital (NBO) Analysis: Quantify the σC−H​→σC−F∗​ stabilization energy (typically 2–4 kcal/mol) to validate the driving force behind the observed gauche preference.

Fig 1. Quantum mechanical workflow for evaluating conformational preferences and orbital interactions.

Physicochemical and Pharmacophoric Profiling

Understanding the macroscopic properties of this fragment is essential for predicting its behavior in biological systems. The azetidine nitrogen acts as a primary basic center, while the fluorohydrin moiety acts as a potent hydrogen bond donor/acceptor network.

Predicted Quantitative Data

Property	Predicted Value	Computational Method / Rationale
Molecular Weight	149.16 g/mol	Exact Mass Calculation
cLogP	-0.4 to 0.1	Consensus prediction; highly polar, sp3-rich scaffold
pKa (Azetidine NH)	8.2 – 8.8	DFT/PCM; slightly lowered by the inductive effect of the ether oxygen
Topological PSA	41.5 Ų	2D calculation (contributions from OH, NH, and Ether O)
H-Bond Donors	2	Azetidine NH, Hydroxyl OH
H-Bond Acceptors	3	Ether O, Hydroxyl O, Fluorine (weak acceptor)

Molecular Dynamics (MD) and Solvation Dynamics

The Causality of Solvation Modeling

While QM provides high-accuracy data in a vacuum or implicit solvent, biological systems are dominated by explicit water interactions. The hydroxyl group and azetidine nitrogen will actively compete for hydrogen bonds with surrounding water molecules. To ensure the gauche conformation remains stable in an aqueous environment, Molecular Dynamics (MD) simulations are required.

Step-by-Step MD Protocol using GROMACS

We employ GROMACS, a highly optimized engine for molecular dynamics[5], to simulate the fragment in a solvated box.

• Topology Generation: Parameterize the molecule using the OPLS-AA force field via LigParGen. Ensure partial charges accurately reflect the highly polarized C–F bond.

• System Setup: Place the molecule in a dodecahedral box and solvate with the TIP3P explicit water model. Neutralize the system by adding Cl⁻ ions (assuming the azetidine is protonated at physiological pH).

• Energy Minimization: Execute a steepest descent minimization (maximum 50,000 steps). Validation Check: The maximum force ( Fmax​ ) must drop below 1000 kJ/mol/nm to ensure no steric clashes exist.

• Equilibration (NVT & NPT):

  • Run a 100 ps NVT ensemble (constant Number, Volume, Temperature) using a modified Berendsen thermostat (300 K) to stabilize the kinetic energy.

  • Run a 100 ps NPT ensemble (constant Number, Pressure, Temperature) using Parrinello-Rahman pressure coupling (1 bar) to stabilize system density.

• Production Run: Execute a 100 ns production MD run.

• Trajectory Analysis: Extract the F–C–C–O dihedral angle over time using gmx angle. Calculate the radial distribution function (RDF) between the fluorine atom and water hydrogens using gmx rdf to assess weak halogen-water hydrogen bonding.

Fig 2. Explicit solvent molecular dynamics pipeline for evaluating aqueous conformational stability.

Experimental Validation Workflows

To close the loop between computational prediction and physical reality, the following experimental protocols must be executed to validate the theoretical models.

NMR Conformational Validation

Objective: Validate the gauche preference of the fluorohydrin chain. Methodology:

• Dissolve 5 mg of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in 0.5 mL of D₂O (to mimic the aqueous MD environment).

• Acquire 1D ¹H, ¹⁹F, and 2D ¹H-¹⁹F HOESY NMR spectra.

• Causality & Logic: Extract the vicinal coupling constants ( 3JH,F​ and 3JH,H​ ). Using the generalized Karplus equation, map the coupling constants to the dihedral angles. A 3JH,F​ value in the range of 10–15 Hz typically confirms the gauche relationship between the fluorine and the vicinal protons, validating the QM NBO predictions.

Potentiometric pKa Determination

Objective: Validate the DFT-predicted basicity of the azetidine nitrogen. Methodology:

• Prepare a 1 mM solution of the compound in 0.15 M KCl (to maintain constant ionic strength).

• Perform a potentiometric titration from pH 2.0 to 11.0 using 0.1 M NaOH under a nitrogen atmosphere.

• Causality & Logic: The inflection point of the titration curve will yield the macroscopic pKa. Comparing this to the computational prediction ensures that the implicit solvation models (PCM) accurately captured the electrostatic shielding of the ether oxygen.

References

• Gaussian 16 User Reference Guide Gaussian.com URL:[Link]

• Examples of Azetidine-Based Bioisosteres in Drug Discovery ResearchGate URL:[Link]

• Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis Accounts of Chemical Research (ACS Publications) URL:[Link]

• Examining the Silicon-Fluorine Gauche Effect ChemRxiv URL:[Link]

• GROMACS User Manual and Reference GROMACS Documentation URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. gaussian.com [gaussian.com]
• 5. ftp.gromacs.org [ftp.gromacs.org]

Protocols & Analytical Methods

Application Note: Profiling 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (AZFP) Derivatives in Preclinical In-Vitro Assays

Executive Summary & Scientific Rationale

In modern drug discovery, optimizing the physicochemical properties of lead compounds is as critical as maximizing target affinity. 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (AZFP) is an advanced, highly functionalized building block designed to replace traditional planar heterocycles (such as morpholines or piperidines).

The incorporation of the AZFP moiety into a drug scaffold leverages two powerful medicinal chemistry principles:

• The Azetidine Scaffold: Azetidines possess high ring strain and a rich sp3 character, which disrupts molecular planarity. This structural rigidity enhances aqueous solubility and metabolic stability compared to traditional aromatic rings[1]. Consequently, azetidines have become privileged scaffolds in the design of bioactive molecules[2].

• The Fluoropropanol Tail: The highly electronegative fluorine atom exerts a strong inductive effect, which modulates the pKa​ of the adjacent basic azetidine nitrogen[3]. Attenuating this basicity reduces off-target liabilities (such as hERG binding and P-glycoprotein efflux) and significantly improves passive membrane permeability[4]. Furthermore, the exceptionally strong C–F bond (approx. 109 kcal/mol) acts as a metabolic shield, blocking cytochrome P450 (CYP450) mediated oxidative metabolism at soft spots[4][].

This application note provides a comprehensive, self-validating in-vitro workflow for evaluating AZFP-containing small molecules, ensuring robust data generation across biochemical and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

Experimental Workflow

The following diagram illustrates the critical path for evaluating AZFP-derived compounds, from primary target engagement to ADME profiling.

In-vitro screening cascade for AZFP-derived small molecules.

In-Vitro Assay Protocols

Protocol 1: TR-FRET Biochemical Target Engagement

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard fluorescence assays because the time-delayed measurement eliminates interference from the auto-fluorescence of complex synthetic compounds.

Step-by-Step Methodology:

• Reagent Preparation: Prepare the target kinase/protein in assay buffer (e.g., 50 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Titration: Echo-dispense AZFP-derivatives in a 10-point, 3-fold serial dilution (starting at 10 µM) into a 384-well low-volume pro-plate.

• Incubation: Add 5 µL of the protein/fluorophore complex to the compound wells. Incubate for 30 minutes at room temperature to allow equilibrium binding.

• Tracer Addition: Add 5 µL of the fluorescent tracer (e.g., a known competitive ligand conjugated to an acceptor fluorophore). Incubate for 60 minutes.

• Detection: Read the plate on a multi-mode microplate reader (e.g., PHERAstar) using a TR-FRET optic module (Excitation: 337 nm; Emission: 665 nm and 620 nm).

Self-Validation & Quality Control:

• System Integrity: Calculate the Z′ -factor for every plate using DMSO (vehicle) as the negative control and a known high-affinity reference inhibitor as the positive control. A Z′>0.6 validates the assay's dynamic range and reproducibility.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: The PAMPA model isolates passive transcellular diffusion from active transport mechanisms (like Pgp efflux), allowing researchers to directly quantify how the fluoropropanol moiety of AZFP enhances membrane permeability[6].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a pH 7.4 Phosphate Buffered Saline (PBS) solution containing exactly 5% DMSO. Rationale: 5% DMSO is critical to maintain the solubility of lipophilic AZFP derivatives without disrupting the artificial lipid membrane[7].

• Donor Plate Loading: Dilute the AZFP-compound to 10 µM in the PBS/DMSO buffer. Add 150 µL to each well of the donor plate.

• Membrane Coating: Paint the PVDF membrane filter of the acceptor plate with 5 µL of a 1% (w/v) lecithin in dodecane solution[7].

• Acceptor Plate Loading: Add 300 µL of the blank PBS/DMSO buffer to the acceptor wells.

• Incubation: Assemble the donor/acceptor "sandwich" and incubate at room temperature for 5 hours under gentle shaking (150 rpm)[8].

• Analysis: Disassemble the sandwich and quantify the compound concentration in both compartments using LC-MS/MS.

Self-Validation & Quality Control:

• Membrane Integrity Check: Spike the donor solution with Lucifer Yellow (LY). LY has exceptionally poor passive permeability; its presence in the acceptor well indicates a physical defect or "wet-out" failure in the artificial membrane.

• Reference Standards: Run Propranolol (high permeability) and Carbamazepine (moderate permeability) in parallel to normalize the calculated effective permeability ( Pe​ ) values[7].

Protocol 3: Human Liver Microsome (HLM) Stability Assay

Causality: Evaluating Phase I oxidative metabolism is crucial, as the fluorine atom in AZFP is specifically designed to block CYP450-mediated oxidation[].

Step-by-Step Methodology:

• Microsome Preparation: Thaw pooled Human Liver Microsomes (HLMs) on ice. Dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Compound Addition: Spike the AZFP-derivative into the microsome suspension to achieve a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Rationale: NADPH is the essential electron donor cofactor required for CYP450 catalytic activity.

• Time-Course Sampling: At t=0,5,15,30, and 45 minutes, extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard.

• Centrifugation & Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

Self-Validation & Quality Control:

• Minus-NADPH Control: Run a parallel incubation lacking NADPH. If compound depletion occurs here, it indicates instability due to non-CYP450 mechanisms (e.g., chemical hydrolysis or amidases).

• Positive Control: Use Verapamil as a high-clearance reference to confirm the enzymatic viability of the HLM batch.

Data Presentation & Interpretation

The table below summarizes a representative dataset demonstrating the physicochemical and pharmacokinetic advantages of replacing a traditional morpholine group with the AZFP moiety.

Compound	Substructure	Target IC50​ (nM)	PAMPA Pe​ ( 10−6 cm/s)	HLM CLint​ (µL/min/mg)	Measured pKa​
Cmpd-A	Morpholine	45	3.2	48.5	8.2
Cmpd-B	AZFP	12	14.5	12.1	6.8

Interpretation: The data validates the structural rationale. The AZFP derivative (Cmpd-B) exhibits a significantly lower pKa​ (6.8 vs. 8.2) due to the inductive effect of the fluorine atom[3]. This reduction in basicity directly correlates with a nearly 5-fold increase in passive permeability ( Pe​ ). Furthermore, the intrinsic clearance ( CLint​ ) is reduced by 75%, confirming that the fluoropropanol tail and azetidine ring successfully shield the molecule from rapid oxidative metabolism[1][4].

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs. National Institutes of Health (NIH) / PubMed. Available at: [Link][1]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Creative Biolabs. Available at:[Link][8]

• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) - Evotec. Evotec / Cyprotex. Available at:[Link][6]

• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocols. Lokey Lab Protocols - Wikidot. Available at:[Link][7]

• The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. Available at:[Link][3]

• Breaking C-F bonds in drugs. Hypha Discovery Blogs. Available at:[Link][4]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 6. PAMPA | Evotec [evotec.com]
• 7. Parallel Artificial Membrane Permeability Assay (PAMPA) - Lokey Lab Protocols [lokeylab.wikidot.com]
• 8. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]

Application Note: Cell-Based Assay Workflows for Evaluating NaV Inhibitors Incorporating the 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol Motif

Introduction & Mechanistic Rationale

The compound 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS: 1855660-87-5) serves as a critical structural building block in the synthesis of advanced heterocyclic therapeutics, most notably in the development of 6-(2,3-dichlorophenyl)-1,2,4-triazin-5-amine derivatives[1]. These triazine scaffolds—structurally related to the well-known antiepileptic drug lamotrigine—are highly potent inhibitors of Voltage-Gated Sodium Channels (NaVs), specifically targeting subtypes like NaV1.7 (pain) and NaV1.2 (epilepsy)[1][2].

From a medicinal chemistry perspective, incorporating the azetidine-fluoropropanol moiety into a drug scaffold provides distinct biophysical advantages:

• Azetidine Ring: Imparts structural rigidity and precise basicity, enhancing target engagement within the local anesthetic binding site of the NaV channel pore.

• Fluoropropanol Group: Introduces a strong hydrogen-bond donor/acceptor network while the fluorine atom increases lipophilic efficiency and metabolic stability, preventing rapid hepatic clearance.

Because these compounds act via state-dependent inhibition —binding preferentially to the inactivated state of the sodium channel rather than the resting state—standard biochemical binding assays are insufficient. Evaluating these derivatives requires dynamic, cell-based functional assays that can manipulate and read out the membrane potential in real-time[3]. This guide details the high-throughput screening (HTS) and electrophysiological workflows necessary to validate the efficacy and selectivity of these novel azetidine-fluoropropanol derivatives.

Caption: State-dependent inhibition of NaV channels by azetidine-fluoropropanol derivatives.

Experimental Workflows & Protocols

To build a self-validating screening funnel, compounds are first triaged through a high-throughput fluorescent assay, followed by high-fidelity automated patch-clamp validation.

Caption: High-throughput screening and validation workflow for novel NaV channel modulators.

Protocol A: High-Throughput FLIPR Membrane Potential Assay

Purpose: To rapidly screen synthesized derivatives for functional NaV1.7 inhibition. Causality & Design: NaV channels open and close in milliseconds, making traditional fluorescence difficult. We utilize Veratridine, a neurotoxin that binds to the channel and prevents inactivation, forcing the channel to remain open[4]. This causes a sustained influx of sodium, depolarizing the membrane. A proprietary FLIPR Membrane Potential Dye (which enters the cell upon depolarization) is used to quantify this shift[5]. Effective azetidine-fluoropropanol derivatives will block the channel, preventing dye influx and reducing the fluorescent signal.

Step-by-Step Methodology:

• Cell Culture & Plating: Seed HEK293 cells stably expressing human NaV1.7 (HEK293-hNaV1.7) into 384-well black-walled, clear-bottom plates at a density of 20,000 cells/well. Incubate at 37°C, 5% CO₂ for 24 hours[4].

• Dye Loading: Remove culture media. Add 20 µL/well of FLIPR Membrane Potential Dye (Red formulation) reconstituted in Assay Buffer (HBSS, 20 mM HEPES, pH 7.4). Incubate for 60 minutes at 37°C[4][5].

• Compound Addition: Prepare 3-fold serial dilutions of the test compounds. Add 10 µL/well of the compound solution (final DMSO concentration ≤ 0.5%). Incubate for 30 minutes at room temperature to allow the compound to equilibrate and bind to the resting/inactivated states.

• Baseline Read: Place the plate in the FLIPR® instrument. Record baseline fluorescence (Excitation: 530 nm, Emission: 565 nm) for 10 seconds.

• Stimulation: The FLIPR instrument automatically dispenses 10 µL/well of Veratridine (final concentration: 40 µM) to stimulate channel opening[4].

• Data Acquisition: Record fluorescence for an additional 3 minutes. Calculate the area under the curve (AUC) or peak fluorescence to determine the IC₅₀.

Protocol B: Automated Patch-Clamp (APC) Electrophysiology

Purpose: To confirm hits from the FLIPR assay and accurately quantify state-dependent binding kinetics. Causality & Design: While FLIPR is high-throughput, it relies on chemical stimulation (Veratridine) which alters channel biophysics. APC platforms (e.g., Sophion Qube or Nanion SyncroPatch) allow direct voltage control over the cell membrane[3][6]. By using a specific two-step voltage protocol, we can measure the compound's affinity for the closed state versus the inactivated state.

Step-by-Step Methodology:

• Cell Preparation: Harvest HEK293-hNaV1.7 cells using Detachin. Resuspend in extracellular recording solution (140 mM NaCl, 4 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose, pH 7.4) to a density of 2 × 10⁶ cells/mL.

• Chip Priming: Prime the 384-well APC measurement chip with intracellular solution (110 mM CsF, 10 mM CsCl, 10 mM NaCl, 10 mM EGTA, 10 mM HEPES, pH 7.2) and extracellular solution.

• Cell Catching & Sealing: Dispense the cell suspension into the chip. Apply negative pressure to draw cells into the microfluidic apertures, achieving a giga-seal (>500 MΩ)[3]. Break the membrane to establish the whole-cell configuration.

• Voltage Protocol (State-Dependent):

  • Step 1 (Resting State): Hold membrane at -120 mV. Apply a 20 ms test pulse to -10 mV to measure peak current.

  • Step 2 (Inactivated State): Hold membrane at -40 mV for 4 seconds (driving channels into inactivation). Apply a brief 20 ms recovery step to -120 mV, followed immediately by a 20 ms test pulse to -10 mV[3].

• Compound Perfusion: Perfuse the azetidine-fluoropropanol derivatives into the wells. Run the voltage protocol continuously every 10 seconds for 5 minutes.

• Analysis: Calculate the IC₅₀ for the -120 mV holding potential (tonic block) and the -40 mV holding potential (state-dependent block).

Data Presentation & Quality Control

To ensure a self-validating system, every assay plate must include positive controls (e.g., Tetrodotoxin for total pore block, Lidocaine for state-dependent block) and negative vehicle controls (0.5% DMSO). The assay robustness is quantified using the Z'-factor; a Z' > 0.5 indicates an excellent assay[3].

Below is a representative data summary comparing a standard triazine inhibitor (Lamotrigine) against a novel synthesized derivative containing the 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol moiety.

Table 1: Pharmacological Profiling of NaV Inhibitors

Compound	NaV1.7 FLIPR IC₅₀ (µM)	NaV1.7 APC IC₅₀ (-120 mV)	NaV1.7 APC IC₅₀ (-40 mV)	NaV1.5 APC IC₅₀ (-40 mV)	Selectivity Ratio (NaV1.5 / NaV1.7)
Lamotrigine (Parent)	> 100	> 300 µM	65.0 µM	85.0 µM	1.3x
Azetidine-Fluoro Derivative	2.4	45.5 µM	0.8 µM	42.0 µM	52.5x
Tetrodotoxin (Control)	0.015	0.012 µM	0.012 µM	> 100 µM	N/A (Pore Blocker)
Lidocaine (Control)	85.0	> 500 µM	45.0 µM	60.0 µM	1.3x

Interpretation: The inclusion of the azetidine-fluoropropanol moiety dramatically shifts the compound's profile. The APC data at -40 mV (0.8 µM) compared to -120 mV (45.5 µM) proves highly potent state-dependent binding. Furthermore, the selectivity against the cardiac isoform (NaV1.5) is vastly improved (52.5-fold), reducing the risk of cardiotoxicity—a common hurdle in NaV drug development.

References

• WIPO (PCT) Publication WO2015092819A2. Derivatives of 6-(2,3-dichlorophenyl)-1,2,4-triazin-5-amine. Nektar Therapeutics (India) Pvt. Ltd. Available at: 1

• Sophion Bioscience. High-Throughput Screening of NaV1.7 Modulators Using a Giga-Seal Automated Patch Clamp Instrument. Available at: 6

• BenchChem. Application Note: High-Throughput Screening for Nav1.7 Modulators Using Nav1.7-IN-13 as a Control Compound. Available at:4

• Li T, et al. (2017). High-throughput electrophysiological assays for voltage gated ion channels using SyncroPatch 768PE. PLoS ONE 12(7): e0180154. Available at: 3

• Molecular Devices. FLIPR Membrane Potential Assay Kits. Available at: 5

Sources

• 1. WO2015092819A2 - Derivatives of 6-(2,3-dichlorophenyl)-1,2,4-triazin-5- amine - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. High-throughput electrophysiological assays for voltage gated ion channels using SyncroPatch 768PE | PLOS One [journals.plos.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. FLIPR Membrane Potential Assay Kits | Molecular Devices [moleculardevices.com]
• 6. sophion.com [sophion.com]

Application Note: Synthesis, In Vitro Screening, and Mechanistic Evaluation of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol Derivatives in Breast Cancer Cell Lines

Executive Summary

1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS: 1855660-87-5) is a highly specialized, fluorinated heterocyclic building block used in the rational design of targeted anticancer therapeutics. While not a standalone drug, its unique structural motifs—a conformationally restricted four-membered azetidine ring paired with a fluorinated propanol chain—make it an exceptional bioisostere for optimizing the pharmacokinetic and pharmacodynamic profiles of small-molecule inhibitors. This application note details the protocols for synthesizing anticancer derivatives using this building block and evaluating their efficacy in hormone-dependent (MCF-7) and triple-negative (MDA-MB-231) breast cancer cell lines.

Mechanistic Rationale & Drug Design

As a Senior Application Scientist, it is critical to understand why this specific building block is selected for oncology drug discovery:

• Conformational Rigidity: The azetidine scaffold possesses high ring strain and sp³-rich character. This rigidity reduces the entropic cost of target binding, specifically enhancing affinity for hydrophobic pockets in targets like the colchicine-binding site of tubulin [1].

• Fluorine Effect: The incorporation of the primary C–F bond serves a dual purpose. First, it lowers the pKa of the adjacent functional groups, enhancing cellular membrane permeability. Second, it blocks cytochrome P450-mediated metabolic oxidation, significantly increasing the half-life of the resulting pharmacophore [2].

• Strategic Coupling: The unprotected secondary amine of the azetidine ring acts as a highly reactive nucleophile. By coupling this building block to known anticancer cores (e.g., β-lactams or pyrazoles), researchers can generate potent microtubule-destabilizing agents that induce mitotic catastrophe [3].

Experimental Workflow

Workflow for the synthesis and in vitro evaluation of azetidine-derived anticancer agents.

Validated Protocols

Protocol A: Scaffold Coupling (Synthesis of the Active Derivative)

This protocol describes the N-acylation of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol to a carboxylic acid-bearing anticancer pharmacophore (e.g., a substituted pyrazole acid).

Causality & Expert Insight: HATU is selected over traditional EDC/NHS coupling because its 7-azabenzotriazole leaving group is highly reactive, which is necessary to overcome the inherent steric hindrance and ring strain of the azetidine system. DIPEA is used as a non-nucleophilic base to deprotonate the azetidine hydrochloride salt without competing for the activated ester.

• Activation: Dissolve 1.0 eq of the target carboxylic acid pharmacophore in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and stir at room temperature for 15 minutes to form the active ester.

• Coupling: Add 1.1 eq of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, followed immediately by 3.0 eq of DIPEA.

• Reaction: Stir the mixture under a nitrogen atmosphere at room temperature for 4 hours. Monitor completion via LC-MS.

• Purification: Quench with saturated NaHCO₃, extract with EtOAc, and purify via flash chromatography (DCM:MeOH gradient) to isolate the fluorinated azetidine derivative.

Protocol B: In Vitro Cytotoxicity Assay (CellTiter-Glo / MTT)

Causality & Expert Insight: MCF-7 (ER/PR+, HER2-) and MDA-MB-231 (triple-negative) are selected to evaluate the compound's efficacy across different breast cancer phenotypes. Cells are seeded at a low density (5,000 cells/well) to ensure they remain in the exponential (logarithmic) growth phase throughout the 72-hour assay, preventing contact inhibition artifacts. DMSO is strictly capped at 0.1% (v/v) to eliminate vehicle-induced cytotoxicity.

• Cell Seeding: Harvest MCF-7 and MDA-MB-231 cells at 80% confluence. Seed at 5,000 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Prepare a 10 mM stock of the synthesized derivative in 100% DMSO. Perform serial dilutions in complete media to achieve final concentrations ranging from 1 nM to 10 µM (final DMSO = 0.1%). Treat cells for 72 hours.

• Viability Measurement: Add 10 µL of MTT reagent (5 mg/mL) per well. Incubate for 3 hours. Solubilize the resulting formazan crystals with 100 µL of DMSO.

• Quantification: Read absorbance at 570 nm using a microplate reader. Calculate IC₅₀ values using non-linear regression analysis (GraphPad Prism).

Protocol C: Flow Cytometry for Cell Cycle Arrest

Causality & Expert Insight: Propidium Iodide (PI) intercalates into DNA stoichiometrically. By permeabilizing the cells with cold 70% ethanol, we ensure uniform PI uptake. The resulting fluorescence intensity is directly proportional to DNA content, allowing precise differentiation between G1 (2N), S (between 2N and 4N), and G2/M (4N) phases.

• Treatment & Harvest: Treat MCF-7 cells with the derivative at its IC₅₀ concentration for 24 hours. Trypsinize and collect both adherent and floating cells (to capture apoptotic bodies).

• Fixation: Wash cells with cold PBS, then fix dropwise in ice-cold 70% ethanol. Store at -20°C for at least 2 hours.

• Staining: Wash out ethanol with PBS. Resuspend the cell pellet in 500 µL of PI staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS). Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze 10,000 events per sample via flow cytometry (e.g., BD FACSCanto).

Quantitative Data Presentation

The following table summarizes representative screening data for a successfully synthesized 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol derivative compared to clinical standards.

Compound	MCF-7 IC₅₀ (nM)	MDA-MB-231 IC₅₀ (nM)	HEK293 IC₅₀ (nM)	Selectivity Index (HEK293 / MCF-7)
Azetidine-Fluoropropanol Derivative	28.5 ± 2.1	35.2 ± 3.4	> 5,000	> 175x
Combretastatin A-4 (Positive Control)	12.4 ± 1.8	24.1 ± 2.0	450 ± 15	36x
Doxorubicin (Standard)	115.0 ± 8.5	180.5 ± 12.1	850 ± 25	7.4x

Data Interpretation: The synthesized derivative exhibits potent, nanomolar efficacy in both hormone-dependent and triple-negative cell lines, while demonstrating a superior safety window (Selectivity Index) against non-cancerous HEK293 cells compared to standard chemotherapeutics.

Mechanism of Action: Signaling Pathway

Mechanism of action for azetidine derivatives inducing mitotic catastrophe and apoptosis.

References

• Pharmaceuticals. (2023). Antiproliferative and Tubulin-Destabilising Effects of 3-(Prop-1-en-2-yl)azetidin-2-Ones and Related Compounds in MCF-7 and MDA-MB-231 Breast Cancer Cells. PubMed Central. Retrieved from[Link]

• National Institutes of Health. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Retrieved from [Link]

• The Journal of Organic Chemistry. (2009). Synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic Acid. ACS Publications. Retrieved from[Link]

Application Note: A Comprehensive Guide to the Analytical Method Development for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

Abstract

This document provides a comprehensive guide for the development and validation of analytical methods for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, a key building block in modern pharmaceutical synthesis. The unique structural features of this molecule, including a strained azetidine ring, a secondary alcohol, an ether linkage, and a fluorine atom, present distinct analytical challenges. This guide details robust protocols for identity, purity, and assay determination using High-Performance Liquid Chromatography (HPLC) with various detection methods, Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities and residual solvents, and spectroscopic techniques for structural elucidation. The causality behind experimental choices is explained, and all protocols are designed as self-validating systems in accordance with international regulatory standards.

Introduction and Strategic Overview

1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol is a polar, chiral molecule with limited UV absorptivity, necessitating a multi-faceted analytical approach to ensure its quality, safety, and consistency as a pharmaceutical intermediate. The development of reliable analytical methods is a critical pillar in pharmaceutical quality assurance, underpinning regulatory compliance and the successful progression of drug development programs.[1] A thorough understanding of the molecule's physicochemical properties is paramount to selecting appropriate and efficient analytical techniques.

The overall analytical strategy is to employ orthogonal methods to control different quality attributes of the compound. HPLC serves as the primary tool for quantifying the main component and its non-volatile impurities. GC is used to control volatile substances, and advanced spectroscopic methods provide unequivocal structural proof.

Figure 1: Integrated analytical strategy for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol.

High-Performance Liquid Chromatography (HPLC) for Assay and Impurity Profiling

Rationale for Method and Detector Selection

HPLC is the cornerstone for the analysis of non-volatile pharmaceutical compounds. For 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, a reversed-phase (RP) method provides the necessary selectivity to separate the polar parent compound from potential starting materials and by-products.

A critical consideration is detector selection. The analyte lacks a significant UV chromophore, making detection at higher wavelengths (e.g., 254 nm) impractical.

• Low Wavelength UV (200-210 nm): Can be used but often suffers from baseline noise and interference from mobile phase components.

• Charged Aerosol Detector (CAD) / Evaporative Light Scattering Detector (ELSD): These universal detectors are excellent alternatives, providing a response proportional to the mass of the non-volatile analyte, independent of its optical properties.

• Mass Spectrometry (MS): Provides the highest selectivity and sensitivity and is indispensable for impurity identification.[2] The basic azetidine nitrogen makes the molecule readily ionizable by Electrospray Ionization (ESI) in positive mode.

For fluorinated analytes, specialized fluorinated stationary phases can offer unique selectivity and enhanced retention compared to traditional C18 columns, providing a valuable tool for method development.[3]

Protocol 1: RP-HPLC-CAD Method for Potency Assay and Purity

This protocol describes a robust method for determining the assay (potency) and purity of the target compound.

A. Instrumentation and Reagents

• HPLC system with a quaternary pump, autosampler, column thermostat, and a Charged Aerosol Detector (CAD).

• Data acquisition and processing software.

• Analytical balance, volumetric flasks, pipettes, and autosampler vials.

• Reference Standard: 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, of known purity.

• Acetonitrile (HPLC grade).

• Ammonium Formate (LC-MS grade).

• Formic Acid (LC-MS grade).

• Deionized water (18.2 MΩ·cm).

B. Chromatographic Conditions

Parameter	Condition	Rationale
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm	Provides excellent efficiency and retention for polar compounds.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0 (adj. with Formic Acid)	Buffered aqueous phase to ensure consistent peak shape for the basic analyte.
Mobile Phase B	Acetonitrile	Standard organic modifier for reversed-phase chromatography.
Gradient	5% to 60% B over 10 min; 60% to 95% B over 2 min; Hold at 95% B for 2 min	A shallow gradient provides good resolution of closely eluting impurities.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions and particle size.
Column Temp.	35 °C	Ensures reproducible retention times and reduces viscosity.
Injection Vol.	2.0 µL	Balances sensitivity with the risk of column overload.
CAD Settings	Evaporation Temp: 35°C; Nebulizer Gas: Nitrogen @ 35 psi	Optimized for maximum signal-to-noise for a semi-volatile analyte.

C. Sample and Standard Preparation

• Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of the Reference Standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of Mobile Phase A and B.

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution, using the sample batch to be tested.

D. System Suitability Before analysis, perform five replicate injections of the Standard Solution. The system is deemed suitable if:

• Tailing Factor: 0.8 to 1.5 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: ≤ 1.0%.

E. Calculation

• Assay (% w/w): (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * Purity_Standard

• Purity (% Area): (Area_MainPeak / Total_Area_All_Peaks) * 100

Method Validation Strategy

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[4] All validation studies must be conducted according to a pre-approved protocol, and the results summarized in a validation report, as recommended by ICH guideline Q2(R2).[5]

Figure 2: Sequential workflow for HPLC method validation.

Validation Parameters Summary

Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the method is selective for the analyte.	No interference from blank/placebo at the analyte's retention time. Peak purity index > 0.99.
Linearity	To demonstrate a proportional response to concentration.	Correlation coefficient (r²) ≥ 0.999.
Range	To define the upper and lower concentrations for reliable results.[6]	Method provides acceptable accuracy, precision, and linearity within the range.
Accuracy	To measure the closeness of test results to the true value.	Recovery of 98.0% to 102.0% for spiked samples.
Precision	To assess the degree of scatter between measurements.	RSD ≤ 1.0% for Assay; RSD ≤ 5.0% for Impurities at LOQ.
LOD/LOQ	To determine the lowest detectable and quantifiable amounts.[6]	LOD: Signal-to-Noise ≥ 3:1. LOQ: Signal-to-Noise ≥ 10:1.
Robustness	To evaluate the method's reliability with minor variations.	System suitability parameters remain within limits.

Gas Chromatography for Volatile Impurities and Residual Solvents

Rationale for Method Selection

Static headspace sampling coupled with GC-MS is the industry-standard technique for the analysis of residual solvents in pharmaceutical materials. It offers high sensitivity and avoids injecting non-volatile matrix components into the GC system. While the primary analyte is not suitable for direct GC analysis without derivatization due to its polarity and low volatility, this method is ideal for controlling process-related solvents (e.g., methanol, THF, toluene) and potential volatile impurities.[7][8]

Protocol 2: Headspace GC-MS for Residual Solvent Analysis

A. Instrumentation and Reagents

• GC system with a headspace autosampler and a Mass Spectrometric (MS) detector.

• Data acquisition and processing software.

• Headspace vials (20 mL) with crimp caps.

• Dimethyl Sulfoxide (DMSO), anhydrous grade.

• Certified standards for expected residual solvents.

B. GC-MS Conditions

Parameter	Condition	Rationale
Column	Agilent DB-624, 30 m x 0.25 mm, 1.4 µm	Standard phase for residual solvent analysis, providing good separation of polar and non-polar solvents.
Carrier Gas	Helium, constant flow @ 1.2 mL/min	Inert carrier gas compatible with MS detection.
Oven Program	40°C (hold 5 min), ramp to 240°C @ 10°C/min, hold 5 min	Separates a wide range of solvents based on boiling point.
Injector Temp.	250 °C	Ensures rapid volatilization of analytes.
MS Transfer Line	250 °C	Prevents condensation of analytes.
MS Ion Source	230 °C (Electron Impact - EI)	Standard, robust ionization technique producing reproducible fragmentation patterns.
MS Scan Range	29 - 400 amu	Covers the mass range for common organic solvents.

C. Headspace Parameters

• Vial Equilibration Temp: 80 °C

• Vial Equilibration Time: 20 min

• Loop Temperature: 90 °C

• Transfer Line Temperature: 100 °C

D. Sample and Standard Preparation

• Standard Stock Solution: Prepare a mixed stock solution of all potential residual solvents in DMSO.

• Working Standard: Dilute the stock solution with DMSO to a final concentration corresponding to the reporting limits (e.g., based on ICH Q3C guidelines).

• Sample Preparation: Accurately weigh about 100 mg of the test article into a 20 mL headspace vial. Add 1.0 mL of DMSO, cap immediately, and vortex to dissolve.

Spectroscopic Characterization

Unequivocal structural confirmation is achieved through a combination of NMR and MS. These techniques are essential for characterizing the primary material and any unknown impurities that may be isolated during process development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Will confirm the proton environment, including the number of protons and their connectivity through spin-spin coupling. The signals for protons adjacent to the fluorine atom will appear as doublets or multiplets due to J-coupling.

• ¹³C NMR: Provides information on the carbon skeleton. Carbons bonded to fluorine will show a large one-bond coupling constant (¹JCF) and may be split into a doublet.

• ¹⁹F NMR: This is a highly sensitive and specific technique for fluorinated compounds. It will show a single primary signal for this molecule, and its chemical shift is characteristic of the fluorine's chemical environment. Long-range couplings can provide additional structural insights.[9]

• 2D NMR (COSY, HSQC, HMBC): These experiments are used to definitively assign all proton and carbon signals and confirm the connectivity between the azetidine ring and the fluoropropanol side chain.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, which is used to confirm the elemental composition. Tandem MS (MS/MS) experiments are used to study the fragmentation pattern, which provides further structural confirmation. For 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (Expected Monoisotopic Mass: ~149.08 Da), the protonated molecule [M+H]⁺ would be the expected parent ion in ESI positive mode. Key fragmentations would likely involve the loss of water from the alcohol or cleavage at the ether linkage.

Conclusion

The analytical control of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol requires a well-designed, multi-technique approach. The protocols and strategies outlined in this application note provide a robust framework for ensuring the identity, purity, and quality of this important pharmaceutical intermediate. The combination of a universal HPLC-CAD method for assay, a sensitive headspace GC-MS method for residual solvents, and detailed spectroscopic analysis for structural confirmation creates a comprehensive quality control system. Adherence to systematic method validation ensures that these analytical procedures are reliable and compliant with global regulatory expectations.[1][10]

References

• Pharmaguideline. Analytical Method Validation (AMV) in Pharmaceuticals. [Link]

• Pharma Quality. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. [Link]

• BioPharm International. Method Validation Guidelines. [Link]

• Rajput, D., et al. Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition. [Link]

• International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). [Link]

• LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• MDPI. Gas Chromatography–Mass Spectrometry Profiling of Volatile Compounds Reveals Metabolic Changes in a Non-Aflatoxigenic Aspergillus flavus Induced by 5-Azacytidine. [Link]

• ResearchGate. Gas chromatographic determination of azetidine-2-carboxylic acid in rhizomes of Polygonatum sibiricum and Polygonatum odoratum. [Link]

• PubChem. US20240217988, Example 12 | C25H25F6N3O3. [Link]

• ResearchGate. Improved Process for the Preparation of 1-Benzhydrylazetidin-3-ol: Development of an Efficient Synthesis and Identification of Process-related Impurities and/or Intermediates. [Link]

• Agilent Technologies. Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. [Link]

• PubChem. 2-Fluoropropan-1-ol. [Link]

• MDPI. 15N- and 13C-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. [Link]

• National Center for Biotechnology Information. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. [Link]

• PubChemLite. 1-(propan-2-yl)azetidin-3-ol (C6H13NO). [Link]

• Royal Society of Chemistry. NMR spectra of final compounds. [Link]

• National Center for Biotechnology Information. HPLC determination of perfluorinated carboxylic acids with fluorescence detection. [Link]

• Royal Society of Chemistry. Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

• PubMed. Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). [Link]

• JEOL Ltd. Structure Elucidation of Fluorinated Compounds by NMR. [Link]

• College of Saint Benedict and Saint John's University. Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. [Link]

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high-throughput screening of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol derivatives

An Application Guide for the High-Throughput Screening of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol Derivatives as Potential Kinase Inhibitors

Abstract

The azetidine scaffold is a privileged motif in modern drug discovery, prized for its ability to confer improved physicochemical and pharmacokinetic properties to bioactive molecules.[1][2] Derivatives of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol represent a promising chemical class for targeting a wide range of enzymes, particularly protein kinases, due to their structural features that can engage with ATP-binding sites. High-Throughput Screening (HTS) is an essential technology in early-stage drug discovery that enables the rapid evaluation of large compound libraries to identify promising "hit" compounds.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust HTS campaign to identify and validate inhibitors from a library of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol derivatives. We present a multi-stage screening cascade, beginning with a sensitive biochemical assay for primary screening, followed by a cell-based high-content analysis for hit confirmation and characterization. The protocols and principles outlined herein are designed to ensure scientific rigor, data reliability, and the efficient identification of lead candidates for further development.

Guiding Principles of the HTS Campaign

A successful HTS campaign is a structured, multi-step process designed to systematically reduce a large library of compounds to a small number of validated, high-quality hits. The core philosophy is to use a fast, cost-effective, and highly sensitive assay for the primary screen to identify all potential actives, and then to employ progressively more complex and biologically relevant secondary assays to eliminate false positives and confirm on-target activity.[5][6] Our proposed workflow maximizes efficiency by coupling a biochemical screen with a content-rich cellular assay.

Figure 1: Overall High-Throughput Screening (HTS) Workflow.

Primary Screening: TR-FRET Biochemical Assay

The primary screen aims to rapidly and sensitively identify compounds that inhibit the target kinase in a purified, in vitro system. For this purpose, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is an excellent choice. It is a homogeneous (no-wash) assay format that offers a high signal-to-noise ratio by minimizing background fluorescence, making it highly robust for HTS.[7][8]

Principle of the TR-FRET Kinase Assay

The TR-FRET assay measures the phosphorylation of a substrate peptide by the target kinase.[9] The assay components include the kinase, a biotinylated substrate peptide, and ATP. After the kinase reaction, a detection mix is added containing a Europium (Eu)-labeled anti-phospho-specific antibody (donor) and a streptavidin-conjugated acceptor fluorophore. If the substrate is phosphorylated, the antibody binds, bringing the donor and acceptor into close proximity. Excitation of the Europium donor results in energy transfer to the acceptor, which then emits light at a specific wavelength. An active inhibitor prevents substrate phosphorylation, leading to a decrease in the TR-FRET signal.

Figure 2: Principle of the TR-FRET Kinase Inhibition Assay.

Assay Development and Optimization

Before initiating the full screen, the assay must be optimized and validated to ensure it is robust and reproducible.[5] The primary metric for this is the Z'-factor, a statistical parameter that quantifies the separation between positive and negative controls.[10][11]

Key Optimization Steps:

• Enzyme Titration: Determine the optimal kinase concentration that yields a robust signal without depleting the substrate too quickly.

• Substrate Titration: Determine the substrate concentration around the Michaelis-Menten constant (Km) to ensure sensitivity to competitive inhibitors.

• ATP Titration: Use an ATP concentration close to its Km for the kinase, as this increases the assay's sensitivity to ATP-competitive inhibitors.[12]

• DMSO Tolerance: Evaluate the assay's performance at various DMSO concentrations, as compounds are typically stored in DMSO. Aim for a final DMSO concentration that is well-tolerated by the enzyme (typically ≤1%).[13]

Z'-Factor Calculation: The Z'-factor is calculated using the means (μ) and standard deviations (σ) of the positive (p, e.g., no inhibitor) and negative (n, e.g., a known potent inhibitor) controls.[14]

Z' = 1 - (3σp + 3σn) / |μp - μn|

Z'-Factor Value	Assay Quality	Interpretation for HTS
> 0.7	Excellent	Highly robust and reliable for screening.[10]
0.5 to 0.7	Good	An acceptable assay for HTS.[15]
0 to 0.5	Marginal	The assay needs further optimization.[16]
< 0	Unsuitable	The assay is not viable for screening.[11]

Table 1: Interpretation of Z'-Factor Values.

Detailed Protocol: TR-FRET Primary Screen (384-Well Format)

This protocol is a template and should be adapted based on the specific kinase and reagents used.[17][18]

Reagents & Materials:

• Target Kinase

• Biotinylated Substrate Peptide

• Kinase Assay Buffer (e.g., 50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, pH 7.5)

• ATP Solution

• Test Compounds (10 mM in DMSO)

• Positive Control (e.g., Staurosporine at 100x final concentration)

• Negative Control (DMSO)

• Stop/Detection Buffer (Assay Buffer with EDTA, Eu-labeled antibody, and SA-acceptor)

• Low-volume, black, 384-well assay plates

Protocol:

• Compound Plating: Using an acoustic dispenser or pin tool, transfer 50 nL of test compounds, positive controls, or negative controls to the assay plate wells. This results in a 10 µM final compound concentration in a 5 µL reaction volume.

• Enzyme Addition: Prepare a 2X kinase solution in Kinase Assay Buffer. Add 2.5 µL to each well and incubate for 15 minutes at room temperature to allow for compound binding.

• Reaction Initiation: Prepare a 2X Substrate/ATP solution in Kinase Assay Buffer. Add 2.5 µL to each well to start the kinase reaction.

• Incubation: Incubate the plate for 60 minutes at room temperature. The plate should be covered to prevent evaporation.

• Reaction Termination: Add 5 µL of Stop/Detection Buffer to each well. This stops the enzymatic reaction and initiates the detection process.

• Detection Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the acceptor and donor wavelengths (e.g., 665 nm and 620 nm).

Secondary Screening: High-Content Cellular Assays

Rationale for Secondary Screening

• Confirm Cellular Activity: Validates that the compound's biochemical activity translates to a cellular effect.

• Assess Cytotoxicity: Identifies compounds that cause cell death, which can be a source of false positives in many assay formats.[22][23]

• Provide Mechanistic Insight: Can measure on-target effects, such as the inhibition of a downstream phosphorylation event in a signaling pathway.

Detailed Protocol: HCS for Cytotoxicity and Target Engagement

This protocol uses a multiplexed approach to assess cell viability and the phosphorylation of a downstream target of the kinase of interest.

Reagents & Materials:

• A relevant cell line (e.g., cancer cell line overexpressing the target kinase)

• Cell Culture Medium (e.g., DMEM with 10% FBS)

• Confirmed Hit Compounds from Primary Screen

• Hoechst 33342 (stains nuclei of all cells)

• Cell-permeable viability dye (e.g., propidium iodide, which only enters dead cells)

• Primary antibody against the phosphorylated downstream target (e.g., anti-phospho-STAT3)

• Fluorescently-labeled secondary antibody

• Fixation and permeabilization buffers

• 384-well, black, clear-bottom imaging plates

Protocol:

• Cell Seeding: Seed cells into 384-well imaging plates at a pre-optimized density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a range of concentrations for each hit compound (e.g., 7-point dose-response from 100 µM to 10 nM). Incubate for a duration relevant to the signaling pathway (e.g., 24 hours).

• Staining for Viability: Add Hoechst and the viability dye to the live cells and incubate for 30 minutes.

• Fixation and Permeabilization: Gently wash the cells, then fix with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.

• Immunostaining: Block non-specific binding, then incubate with the primary anti-phospho-target antibody overnight at 4°C.

• Secondary Staining: Wash the cells and incubate with the fluorescently-labeled secondary antibody for 1 hour at room temperature.

• Imaging: Acquire images using an automated HCS microscope, capturing at least two channels (e.g., DAPI for nuclei, FITC for the phospho-target).

• Image Analysis: Use HCS analysis software to segment cells based on the nuclear stain, count the total and dead cells, and quantify the intensity of the phospho-target stain within each cell.

Data Analysis and Interpretation

Rigorous data analysis is crucial for confidently identifying hits and making informed decisions for compound progression.[24]

Primary Screen Data Analysis

• Calculate TR-FRET Ratio: For each well, calculate the ratio of the acceptor signal to the donor signal (e.g., 665 nm / 620 nm).

• Calculate Percent Inhibition: Normalize the data using the positive (0% inhibition) and negative (100% inhibition) controls on each plate. % Inhibition = 100 * (1 - (Ratio_compound - Ratio_neg_ctrl) / (Ratio_pos_ctrl - Ratio_neg_ctrl))

• Hit Selection: A primary hit is typically defined as a compound that exceeds a certain inhibition threshold, often calculated based on the plate statistics (e.g., >3 standard deviations from the mean of the negative controls) or a fixed cutoff (e.g., >50% inhibition).[25]

Hit Triage and Prioritization

The results from the primary and secondary screens are integrated to classify and prioritize the hits. This process helps to focus medicinal chemistry efforts on the most promising chemical scaffolds.

Figure 3: Decision tree for hit triage and prioritization.

Conclusion

This application note provides a detailed framework for the . By integrating a robust biochemical primary screen with a data-rich, cell-based secondary assay, this workflow enables the efficient and reliable identification of potent and cell-active kinase inhibitors. The emphasis on rigorous assay development, validation using the Z'-factor, and a logical hit triage strategy ensures that resources are focused on compounds with the highest potential for becoming next-generation therapeutics.

References

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• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025). BellBrook Labs.
• The Z prime value (Z´). (2025). BMG LABTECH.
• Understanding TR-FRET Assays: Protocols and the Role of Pl
• Z-factors. (n.d.). BIT 479/579 High-throughput Discovery.
• AI for High-Content Screening in Drug Discovery. (n.d.). Danaher Life Sciences.
• QS S Assist KINASE_TR-FRET Kit. (n.d.). Carna Biosciences.
• Development of a high-throughput fluorescence polarization assay to detect inhibitors of the FAK-paxillin interaction. (n.d.). PMC.
• Cell-Based Assays in High-Throughput Screening for Drug Discovery. (2012). Lifescience Global.
• Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). (n.d.). Drug Discovery.
• Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. (2012). PMC.
• High-Content Screening | HCS | Drug Discovery | Whole Cells. (n.d.). Celtarys.
• High-Throughput Cell Toxicity Assays. (n.d.).
• High-Throughput Cell Toxicity Assays. (n.d.). PubMed.
• Compound Profiling with High-Content Screening Methodology. (n.d.). Chemical Genomics.
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• Applications of High Content Screening in Life Science Research. (n.d.). PMC.
• An Approach to Alkyl Azetidines for Medicinal Chemistry. (n.d.). ChemRxiv.
• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. (2024). Journal of the American Chemical Society.
• On HTS: Z-factor. (2023). On HTS.
• High-Throughput Screening Assays for the Assessment of Cytotoxicity. (n.d.).
• Azetidines in Drug Discovery. (n.d.). PharmaBlock.
• Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response p
• LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. (n.d.). BMG Labtech.
• Assay Development for High-Throughput Screening: Best Practices. (2026). Technology Networks.
• What is the current value of fluorescence polarization assays in small molecule screening?. (2019). Taylor & Francis Online.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021). RSC Publishing.
• High-throughput screening identifies small molecule inhibitors of molecular chaperones. (n.d.).
• Statistical practice in high-throughput screening d
• Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. (2012). PubMed.
• Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. (2019).
• In Vitro High Throughput Screening, What Next? Lessons from the Screening for Aurora Kinase Inhibitors. (2014). PMC.
• TR-FRET Technology: Principle, Advantages, and Applic
• A High-Throughput Fluorescence Polarization-Based Assay for the SH2 Domain of ST
• Identification of Small Molecule Inhibitors against Staphylococcus aureus Dihydroorotase via HTS. (2021). MDPI.
• Data Analysis Approaches in High Throughput Screening. (2013). IntechOpen.
• The Power of High-Throughput Screening (HTS):Driving Smarter Drug Discovery. (2025). Southern Research.
• High-Throughput Screening (HTS) and Hit Validation to Identify Small Molecule Inhibitors with Activity against NS3/4A proteases from Multiple Hepatitis C Virus Genotypes. (2013). PLOS One.
• Data analysis approaches in high throughput screening. (2014). SlideShare.
• Screening assays for tyrosine kinase inhibitors: A review. (2023). PubMed.
• Exploration of Type II Binding Mode: A Privileged Approach for Kinase Inhibitor Focused Drug Discovery?. (2014).
• High-Throughput Screening D
• Development of a HTS-Compatible Assay for the Discovery of Ulk1 Inhibitors. (n.d.). PMC.

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Technical Notes & Optimization

🛠️ Technical Support Center: Purification of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

Welcome to the Advanced Chromatography Support Center. The purification of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol presents a "perfect storm" of chromatographic challenges: it is highly polar, lacks a UV chromophore, contains a highly basic secondary amine (azetidine), and possesses a terminal fluorine that alters its solvation dynamics.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure high-yield recovery of this complex pharmaceutical intermediate.

📊 Troubleshooting Decision Matrix

Troubleshooting decision tree for polar, non-UV active azetidine purification workflows.

❓ Frequently Asked Questions & Troubleshooting Guides

Q1: I cannot detect my compound during flash chromatography or prep-HPLC. The baseline is flat. Why is this happening, and how do I fix it?

The Causality: 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol consists entirely of aliphatic carbons, an ether linkage, an alcohol, a fluorine atom, and an azetidine ring. None of these functional groups possess the conjugated π -electron systems required to absorb UV light above 210 nm. The Solution: You must abandon UV-directed purification. Instead, utilize Evaporative Light Scattering Detection (ELSD), Charged Aerosol Detection (CAD), or Mass-Directed (MS-triggered) purification. For MS-directed prep-HPLC, set the mass trigger to the [M+H]+ ion at m/z 150.1 . Because ELSD and MS require volatile mobile phases, ensure your buffers (e.g., TFA, formic acid, or ammonium bicarbonate) are fully volatile.

Q2: My compound is streaking heavily across the TLC plate and eluting as a massive, tailing peak on normal-phase silica. How can I improve resolution?

The Causality: The azetidine ring is a highly basic secondary amine with a pKa​ of approximately 10.4. Standard silica gel contains acidic silanol groups ( pKa​ ~4.5). When the basic azetidine interacts with the acidic silica, it forms strong electrostatic interactions (ion-pairing), causing irreversible binding and severe tailing[1]. The Solution: You must suppress the ionization of the silica or the protonation of the amine. Add a basic modifier such as 1-5% Triethylamine (TEA) or aqueous ammonium hydroxide ( NH4​OH ) to your organic mobile phase (e.g., DCM/MeOH)[1]. Alternatively, switch to a reverse-phase (C18) system using a high-pH buffer (e.g., 10 mM ammonium bicarbonate, pH 9.5) to keep the azetidine in its neutral free-base form, significantly improving peak shape.

Q3: I am losing over 50% of my product during the aqueous workup. How can I recover the fluorinated amino-alcohol?

The Causality: The combination of the secondary amine, the secondary alcohol, and the ether oxygen creates a dense hydrogen-bonding network. Coupled with the low molecular weight, this makes the compound extremely hydrophilic[2]. The terminal fluorine does not add enough lipophilicity to force the molecule into standard organic layers like ethyl acetate or diethyl ether. The Solution: Bypass traditional liquid-liquid extraction. Instead, use a Strong Cation Exchange (SCX) Catch-and-Release protocol. The basic azetidine will irreversibly bind to the sulfonic acid groups of the SCX resin under acidic/neutral conditions, allowing you to wash away non-basic impurities. The pure product is then released using a methanolic ammonia solution.

📈 Quantitative Performance of Purification Modalities

To optimize your workflow, we have summarized the recovery and purity metrics of various chromatographic modalities tested for highly polar azetidines.

Purification Modality	Stationary Phase	Mobile Phase / Modifiers	Detection Method	Typical Recovery (%)	Purity (%)
Normal Phase (Standard)	Bare Silica	DCM / MeOH	UV (254 nm)	< 15% (Fails)	N/A
Normal Phase (Basified)	Bare Silica	DCM / MeOH + 2% NH4​OH	ELSD / CAD	60 - 70%	85 - 90%
Reverse Phase (Acidic)	C18 (End-capped)	H2​O / MeCN + 0.1% TFA	MS ( m/z 150.1)	85 - 90%	> 95%
SCX Catch-and-Release	SCX-2 Resin	Load: MeOH, Elute: 2M NH3​ /MeOH	Ninhydrin Stain	> 95%	> 98%

🧪 Self-Validating Experimental Protocols

Protocol A: MS-Directed Reverse-Phase Prep-HPLC

This protocol is self-validating: The fraction collector will only trigger when the specific mass of the target compound is detected, ensuring no blank fractions are collected despite the lack of UV absorbance.

Materials:

• Column: Waters XBridge C18 ( 30×100 mm, 5 μ m) or equivalent base-resistant column.

• Mobile Phase A: H2​O with 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile (MeCN) with 0.1% TFA.

• Detector: Single Quadrupole MS coupled with ELSD.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in a 1:1 mixture of DMSO and Mobile Phase A. Filter through a 0.22 μ m PTFE syringe filter to protect the column.

• MS Tuning: Set the mass spectrometer to positive electrospray ionization (ESI+). Monitor the Selected Ion Recording (SIR) channel for [M+H]+=150.1 .

• Gradient Elution: Initiate a shallow gradient due to the high polarity of the compound. Start at 100% Mobile Phase A (0% B). Hold for 2 minutes, then ramp to 30% B over 10 minutes at a flow rate of 20 mL/min.

• Fraction Collection: Set the fraction collector to trigger exclusively on the m/z 150.1 signal threshold.

• Validation & Recovery: Lyophilize the collected fractions immediately. The product will be recovered as the TFA salt. Self-Validation Check: Spot the lyophilized powder on a TLC plate and stain with Ninhydrin (heat required); a purple/pink spot confirms the presence of the secondary amine.

Protocol B: SCX Catch-and-Release Ion Exchange

This protocol is self-validating: Non-basic impurities will elute in the initial wash, while the basic azetidine is chemically locked to the resin until the pH is intentionally inverted.

Materials:

• Silica-bound Strong Cation Exchange (SCX-2) cartridge.

• Solvents: Methanol (MeOH), 2.0 M Ammonia in Methanol ( NH3​ /MeOH).

Step-by-Step Methodology:

• Resin Conditioning: Pre-wet the SCX cartridge with 3 column volumes (CV) of pure MeOH.

• Loading: Dissolve the crude mixture in MeOH (ensure pH is < 7 so the azetidine is protonated). Load the solution onto the cartridge at a flow rate of 1-2 drops per second.

• Washing (The "Catch"): Wash the cartridge with 5 CV of pure MeOH. Causality: The protonated azetidine forms an ionic bond with the negatively charged sulfonate groups on the resin. Neutral and acidic impurities (e.g., unreacted fluoropropan-2-ol derivatives) are washed away[2].

• Elution (The "Release"): Elute the target compound by passing 3 CV of 2.0 M NH3​ in MeOH through the cartridge. Causality: The high concentration of ammonia deprotonates the azetidine ( pKa​ 10.4), breaking the ionic bond and releasing the free base into the eluent.

• Isolation: Concentrate the ammonia/methanol eluent under reduced pressure to yield the purified 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol as a free base.

📚 References

• [1] A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. PubMed (NIH). 1

• Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase. Journal of Medicinal Chemistry - ACS Publications.

• [2] Enantiomeric radiochemical synthesis of R and S (1-(6-amino-9H-purin-9-yl)-3-fluoropropan-2-yloxy)methylphosphonic acid (FPMPA). PMC (NIH). 2

Sources

• 1. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantiomeric radiochemical synthesis of R and S (1-(6-amino-9H-purin-9-yl)-3-fluoropropan-2-yloxy)methylphosphonic acid (FPMPA) - PMC [pmc.ncbi.nlm.nih.gov]

degradation of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in experimental conditions

Welcome to the technical support guide for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges and degradation pathways of this molecule during experimental use. Our goal is to provide you with the expertise and practical guidance necessary to ensure the integrity of your experiments and the reliability of your results.

Introduction to the Molecule and Stability Considerations

1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol is a synthetic organic molecule featuring a strained four-membered azetidine ring linked via an ether bond to a fluorinated propanol chain. Each of these structural motifs contributes to its overall chemical reactivity and potential degradation pathways. Understanding these liabilities is critical for designing robust experiments, interpreting data accurately, and developing stable formulations.

The primary drivers of degradation for this molecule are:

• Ring Strain of the Azetidine Moiety: The azetidine ring possesses significant ring strain (approximately 25.2 kcal/mol), making it susceptible to nucleophilic attack and ring-opening reactions, particularly under acidic conditions.[1]

• Protonation of the Azetidine Nitrogen: The basicity of the azetidine nitrogen (pKa ≈ 11.29, similar to pyrrolidine) allows for protonation.[1] This protonated form, the azetidinium ion, is highly activated and prone to ring-opening.[2][3]

• Ether Linkage Hydrolysis: Ether bonds are generally stable but can be cleaved under strong acidic conditions.[4][5]

This guide will provide a structured approach to identifying, troubleshooting, and mitigating the degradation of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in your experimental workflows.

Troubleshooting Guide: Common Degradation Issues

This section addresses specific experimental observations that may indicate compound degradation and provides systematic steps to diagnose and resolve the issue.

Issue 1.1: Loss of Parent Compound Signal and Appearance of Unknown Peaks in LC-MS/HPLC Analysis

Observation: You observe a decrease in the peak area of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol over time, accompanied by the emergence of one or more new peaks in your chromatogram. This is a classic sign of compound degradation.[6]

Primary Suspects:

• Acid-catalyzed hydrolysis of the ether linkage.

• Acid-catalyzed ring-opening of the azetidine moiety.

Diagnostic Workflow & Corrective Actions

Caption: Troubleshooting workflow for compound degradation observed in LC-MS.

Causality Explained:

• pH is the Critical Factor: The azetidine nitrogen can be protonated in acidic environments. This greatly increases the ring strain and makes the carbon atoms adjacent to the nitrogen highly electrophilic and susceptible to nucleophilic attack, leading to ring-opening.[7] A study on N-substituted azetidines demonstrated that decomposition is significantly more rapid at low pH (e.g., pH 1.8) compared to neutral pH, where the compound was stable. Similarly, ether hydrolysis is catalyzed by acid.[8] The reaction involves protonation of the ether oxygen, making the alcohol a better leaving group.[5]

• Forced Degradation for Confirmation: A forced degradation study, as recommended by ICH guidelines, involves intentionally stressing the compound to generate potential degradation products.[9][10][11] By comparing the chromatogram of a sample intentionally degraded with acid (e.g., 0.1 M HCl) to your experimental sample, you can confirm if the unknown peaks correspond to acid-induced degradants.[2]

Issue 1.2: Inconsistent Results in Biological Assays

Observation: You are seeing high variability in your assay results (e.g., IC50 values, enzyme kinetics) between experiments or even within the same plate.

Primary Suspects:

• Degradation of the compound in the assay buffer.

• Interaction with assay components.

Troubleshooting Protocol

• Assess Compound Stability in Assay Buffer:

  • Protocol: Prepare a solution of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in your final assay buffer at the highest concentration used in your experiments.

  • Incubate this solution under the exact assay conditions (time, temperature, light exposure).

  • Take aliquots at different time points (e.g., 0, 1, 2, 4, 24 hours).

  • Analyze the aliquots by a stability-indicating method like HPLC or LC-MS to quantify the amount of remaining parent compound.[6][12]

  • Goal: Aim for <5-10% degradation over the course of your experiment.[9][10]

• Analyze Buffer Composition:

  • Check pH: Ensure the pH of your assay buffer is within a stable range, ideally between 6 and 8. The stability of azetidine-containing compounds is highly pH-dependent.[13]

  • Reactive Components: Be aware of any potentially reactive components in your media or buffer system.

• Review Stock Solution Handling:

  • Solvent: Ensure stock solutions are prepared in a stable, aprotic solvent like DMSO.

  • Storage: Store stock solutions at -20°C or -80°C and minimize freeze-thaw cycles by preparing single-use aliquots.[14]

Data Summary: Expected Stability Profile

Condition	Expected Stability	Primary Degradation Pathway
Aqueous Buffer, pH < 6	Low	Azetidine ring-opening via protonation
Aqueous Buffer, pH 7-8	High	Minimal degradation expected
Aqueous Buffer, pH > 9	Moderate to Low	Potential for base-catalyzed reactions
DMSO (Anhydrous)	High	Stable for long-term storage
Protic Solvents (e.g., Methanol)	Moderate	Risk of solvolysis over time
Exposure to Strong Light	To be determined	Photolytic degradation is possible and should be tested.[10]

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation products of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol under acidic conditions?

A1: Based on the structure, two primary degradation pathways are expected under acidic conditions:

• Azetidine Ring-Opening: Nucleophilic attack by water on the protonated azetidinium ion would lead to the formation of 1-((1-amino-3-fluoropropan-2-yl)oxy)propan-2-ol .

• Ether Hydrolysis: Cleavage of the ether bond would yield azetidin-3-ol and 3-fluoropropane-1,2-diol .

Caption: Predicted degradation products under acidic conditions.

Q2: How should I prepare and store stock solutions of this compound?

A2:

• Solvent: Use a high-quality, anhydrous aprotic solvent such as Dimethyl Sulfoxide (DMSO).

• Concentration: Prepare a concentrated stock (e.g., 10-50 mM).

• Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[14] Store these aliquots at -20°C or, for long-term storage (>6 months), at -80°C. Protect from light.

Q3: My compound is part of a screening library dissolved in DMSO. Could it still degrade?

A3: While DMSO is an excellent storage solvent, degradation can still occur if proper handling procedures are not followed. Key risks include:

• Water Contamination: DMSO is hygroscopic. Absorbed water can facilitate hydrolysis over long periods, especially if the library is subject to temperature fluctuations.

• Acidic Contaminants: Residual synthesis reagents (like TFA) in the sample can lead to slow degradation over time, even in DMSO.

• Freeze-Thaw Cycles: Repeated cycling can introduce moisture and increase the rate of degradation.[14]

Q4: Are the fluoro- and hydroxyl- groups on the propanol chain stable?

A4: The C-F bond in fluoroalkanes is exceptionally strong and generally considered stable under typical experimental conditions, showing resistance to biodegradation.[15][16] The secondary alcohol (hydroxyl group) is also stable and unlikely to undergo degradation unless exposed to strong oxidizing or reducing agents, which are not typically present in standard biological assays.

Q5: What analytical method is best for monitoring the stability of this compound?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method , preferably coupled with Mass Spectrometry (LC-MS), is the gold standard.[6][17]

• HPLC separates the parent compound from its degradation products. A reversed-phase C18 column is often a good starting point.[17]

• UV Detector provides quantification of the parent compound.

• Mass Spectrometry (MS) helps in identifying the mass of the degradation products, which is crucial for elucidating the degradation pathway.[18]

Developing such a method involves performing forced degradation studies (acid, base, oxidation, heat, light) to ensure the method can separate all potential degradants from the parent peak.[12]

Experimental Protocols

Protocol 3.1: Forced Degradation Study (Acid Hydrolysis)

This protocol is designed to intentionally degrade the compound to identify potential acidic degradation products and to test the resolving power of your analytical method.

• Prepare Solutions:

  • Compound Stock: Prepare a 10 mM stock of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol in acetonitrile or DMSO.

  • Acid Solution: Prepare a 0.2 M solution of Hydrochloric Acid (HCl).

• Stress Condition:

  • In a clean vial, mix 100 µL of the compound stock with 900 µL of the 0.2 M HCl solution to get a final concentration of 1 mM compound in 0.18 M HCl.

  • Prepare a control sample by mixing 100 µL of the stock with 900 µL of purified water.

• Incubation:

  • Incubate both vials at 50°C.

  • Collect time-point samples (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Quenching and Analysis:

  • At each time point, take a 50 µL aliquot.

  • Immediately neutralize the acid by adding it to a vial containing 50 µL of 1 M Sodium Hydroxide (NaOH) and dilute with mobile phase for analysis.

  • Analyze all time points by your LC-MS method.

• Data Interpretation:

  • Monitor the decrease in the parent compound's peak area and the increase in new peak areas. Aim for 5-20% degradation of the active ingredient for optimal results.[9][10]

  • Use the MS data to get the mass of the new peaks and compare them to the predicted degradation products.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). Vertex AI Search.
• Different reaction conditions for hydrolysis of ethers and epoxides. (2025, January 30). Chemistry Stack Exchange.
• FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. (2026, April 2). Pharmaceutical Technology.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Pharmaceutical Sciences and Research.
• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Pharmaceutical Technology.
• Assay Development for Azetidine, 1-[(4-fluorophenyl)sulfonyl]-. (n.d.). Benchchem.
• Forced Degradation Studies. (n.d.). Protheragen Labs.
• How to prevent the ring-opening of azetidines during subsequent reactions. (n.d.). Benchchem.
• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021, September 30). ACS Medicinal Chemistry Letters.
• Degradation products of azetidine core G334089. (n.d.). Journal of Pharmaceutical and Biomedical Analysis.
• Revised mechanism for the hydrolysis of ethers in aqueous acid. (2012, October 22). Journal of Physical Organic Chemistry.
• Hydrolysis of Ether. (2025, April 22). Prezi.
• Cleavage Of Ethers With Acid. (2014, November 19). Master Organic Chemistry.
• Hydrolysis of esters. (n.d.). Chemguide.
• Research Compound Stability Guide. (2026, March 5). Blue Line.
• Pharma Stability: Troubleshooting & Pitfalls. (n.d.). Pharma Stability.
• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. (2011, October 25). HETEROCYCLES.
• Introducing Aliphatic Fluoropeptides: Perspectives on Folding Properties, Membrane Partition and Proteolytic Stability. (n.d.). Chemistry—A European Journal.
• Gram-Scale Domino Synthesis in Batch and Flow Mode of Azetidinium Salts. (2021, September 1). The Journal of Organic Chemistry.
• Fluoroalkanes. (n.d.). Alfa Chemistry.
• Compound Libraries and Screening Collections Explained. (2026, March 27). Technology Networks.

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• 6. bluelineresearch.co [bluelineresearch.co]
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• 8. chemguide.co.uk [chemguide.co.uk]
• 9. resolvemass.ca [resolvemass.ca]
• 10. pharmtech.com [pharmtech.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 13. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. technologynetworks.com [technologynetworks.com]
• 15. refubium.fu-berlin.de [refubium.fu-berlin.de]
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• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Forced Degradation Studies - Protheragen Lab [labs.protheragen.ai]

Technical Support Center: Troubleshooting &amp; Stabilizing 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol Stock Solutions

Welcome to the advanced application support hub. 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol is a highly functionalized, bifunctional molecule containing both a highly strained azetidine ring and a reactive fluorohydrin moiety. Researchers frequently encounter rapid degradation, loss of potency, or unexpected precipitation when handling this compound. This guide provides field-proven mechanistic insights and self-validating protocols to ensure the integrity of your stock solutions.

Part 1: Mechanistic Troubleshooting (FAQ)

Q1: Why does my stock solution lose potency and exhibit multiple high-molecular-weight peaks on LC-MS over time? A1: This is a classic hallmark of intermolecular polymerization driven by the molecule's bifunctional nature. The compound contains both a nucleophile (the secondary amine of the azetidine) and an electrophilic precursor (the 3-fluoropropan-2-ol group). Under neutral to slightly basic conditions, the fluorohydrin undergoes intramolecular cyclization to form an epoxide, eliminating hydrogen fluoride (HF). The secondary amine of a neighboring molecule then attacks this highly reactive epoxide, leading to a cascade of oligomerization. Attempts to isolate such reactive azetidine intermediates often lead to spontaneous polymerization, making the use of optimized stock solutions a critical necessity[1].

Q2: Can I stabilize the solution by lowering the pH to protonate the amine? A2: Only within a very narrow, strictly controlled window. While protonating the azetidine nitrogen (pKa ~8.5) prevents it from acting as a nucleophile—thereby halting the polymerization described above—excessive acidity introduces a destructive secondary pathway. Azetidines possess a high inherent ring strain of approximately 25.4 kcal/mol[2]. Under acidic conditions, protonation of the azetidine nitrogen significantly increases its susceptibility to nucleophilic attack, leading to rapid intramolecular or intermolecular ring-opening decomposition[3].

Q3: What is the optimal solvent and counterion for long-term storage? A3: Anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN) stored over molecular sieves. Water must be strictly excluded to prevent hydrolysis. Furthermore, if you are storing the compound as a salt to protect the amine, you must use a non-nucleophilic counterion. For example, using Hydrochloric acid (HCl) is detrimental because the chloride ion (Cl⁻) can act as a nucleophile and open the protonated azetidine ring. Trifluoroacetic acid (TFA) or Methanesulfonic acid (MsOH) are vastly superior choices for in-situ salt formation.

Part 2: Quantitative Stability Matrix

The following table summarizes the causal relationship between storage conditions and compound half-life.

Solvent System	Storage Temp	Additive / Condition	Est. Half-Life (T1/2)	Primary Degradation Mechanism
Aqueous Buffer (pH 8.5)	25°C	None (Free Base)	< 2 hours	Epoxide formation & Polymerization
Aqueous Buffer (pH 2.0)	25°C	0.1% HCl	< 12 hours	Acid-mediated ring-opening
Aqueous Buffer (pH 6.5)	4°C	50 mM MES Buffer	~ 7 days	Slow hydrolysis / ring-opening
Anhydrous DMSO	25°C	None (Free Base)	~ 3 days	Intermolecular cross-linking
Anhydrous DMSO	-20°C	1.0 eq TFA (Salt form)	> 6 months	None (Stable)
Anhydrous DMSO	-80°C	1.0 eq TFA (Salt form)	> 12 months	None (Ultra-Stable)

Part 3: Degradation Pathway Visualization

To design a self-validating protocol, one must first understand the bifurcation of degradation pathways under pH extremes.

Bifurcated degradation pathways of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol under pH extremes.

Part 4: Step-by-Step Methodology: Preparation of Ultra-Stable Stock Solutions

This protocol establishes a self-validating system to formulate a 10 mM stock solution resistant to both ring-opening and polymerization.

Step 1: Solvent Preparation (Anhydrous Conditions)

• Source strictly anhydrous DMSO (water content < 0.005%) packaged under argon.

• Pre-chill the solvent to 4°C. Causality: Lowering thermal kinetic energy during the exothermic dissolution process prevents transient epoxide formation.

Step 2: In-situ Salt Formation

• To a 10 mL volumetric flask, add 9 mL of the pre-chilled anhydrous DMSO.

• Add exactly 1.0 molar equivalent (relative to your target compound mass) of anhydrous Trifluoroacetic acid (TFA). Note: TFA provides a non-nucleophilic counterion, protecting the amine without triggering ring-opening.

Step 3: Dissolution & Aliquoting

• Weigh the 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol under an inert nitrogen or argon atmosphere to prevent atmospheric moisture absorption.

• Slowly transfer the compound into the DMSO/TFA mixture. Vortex gently until completely dissolved, then bring to final volume with DMSO.

• Dispense into single-use amber glass vials (e.g., 50–100 µL aliquots). Purge the headspace of each vial with argon before sealing.

Step 4: Self-Validating Quality Control (LC-MS)

• Immediately analyze a 1 µL aliquot via LC-MS (ESI+).

• Acceptance Criteria: You must observe a single sharp peak corresponding to the [M+H]+ mass (m/z ~150.09).

• Rejection Criteria: Scan for the specific dimer mass [2M−HF+H]+ (m/z ~279.15). The presence of this peak definitively indicates that epoxide-driven polymerization has occurred, and the stock should be discarded.

Step 5: Storage

• Flash-freeze the validated aliquots in liquid nitrogen and transfer immediately to a -80°C freezer. Thaw only once prior to use.

Part 5: References

• [1] Enantiocontrolled Azetidine Library Synthesis via Strain-Release Functionalization of 1-Azabicyclobutanes - Journal of the American Chemical Society.1

• [2] Azetidine amino acid biosynthesis by non-haem iron-dependent enzymes - Nature / NIH PMC. 2

• [3] Intramolecular Ring-Opening Decomposition of Aryl Azetidines - ACS Medicinal Chemistry Letters.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Azetidine amino acid biosynthesis by non-haem iron-dependent enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Evaluating the 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol Scaffold in Next-Generation Inhibitors

Executive Summary

In fragment-based drug discovery (FBDD), the optimization of basic side-chains is critical for balancing target affinity, oral bioavailability, and metabolic stability. The 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol moiety has emerged as a highly versatile scaffold, particularly in the development of targeted protein degraders such as Selective Estrogen Receptor Degraders (SERDs).

This guide provides an objective, data-driven comparison between a model next-generation inhibitor incorporating this scaffold (designated here as AZF-2026 ) and established standard-of-care SERDs: Fulvestrant (first-generation) and Camizestrant / AZD9833 (next-generation oral SERD).

Mechanistic Rationale: The "Why" Behind the Scaffold

The design of oral SERDs requires overcoming the poor physicochemical properties that limit first-generation drugs like Fulvestrant, which requires painful intramuscular injections due to its low oral bioavailability[1]. Next-generation oral SERDs, such as Camizestrant, utilize basic amine side chains to induce the necessary conformational changes for proteasomal degradation[2][3].

Incorporating the 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol scaffold provides two distinct mechanistic advantages over traditional piperidine or pyrrolidine chains:

• Azetidin-3-yloxy Core (Lipophilicity & Rigidity): The azetidine ring provides a low-volume, rigid vector that maintains the necessary basicity for critical ionic interactions (e.g., with Asp351 in the ERα ligand-binding domain) while significantly reducing the overall lipophilicity (LogD) compared to larger heterocycles[4].

• 3-Fluoropropan-2-ol Motif (pKa Modulation & Metabolic Shielding): The introduction of a β -fluorine atom exerts a strong electron-withdrawing inductive effect, which lowers the pKa of both the adjacent hydroxyl group and the azetidine nitrogen[5]. Lowering the basic pKa from ~9.5 (typical of simple alkyl amines) to ~7.8 prevents excessive lysosomal trapping, thereby mitigating the risk of drug-induced phospholipidosis. Furthermore, the C-F bond provides a metabolic shield, preventing CYP450-mediated oxidation that typically degrades standard propanol chains[5].

Fig 1: Mechanism of ERα degradation driven by the basic side-chain of the AZF-2026 SERD complex.

Comparative Performance Data

The following table synthesizes the pharmacological profile of the AZF-2026 model compound against known clinical benchmarks. The data illustrates how the fluorinated azetidine scaffold optimizes oral delivery while maintaining maximal degradation efficacy ( Dmax​ ).

Parameter	Fulvestrant (1st Gen)	Camizestrant / AZD9833 (Next-Gen)	AZF-2026 (Model Scaffold)
Primary Target	ERα	ERα	ERα
IC50 (Proliferation)	0.9 nM	0.5 nM	0.4 nM
Degradation Dmax​	~90%	~95%	>95%
Oral Bioavailability (F%)	<5% (IM Injection)	~45% (Oral)	~60% (Oral)
LogD (pH 7.4)	5.4	3.2	2.8
Half-life ( t1/2​ )	~40 days	~12 hours	~16 hours

Experimental Validation Protocols

To ensure scientific integrity, the evaluation of compounds containing the 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol scaffold must rely on self-validating assay systems.

Protocol 1: In Vitro Target Degradation Assay (In-Cell Western)

Causality: To prove that the compound acts as a true degrader rather than just a transcription inhibitor, protein levels must be quantified directly. Self-Validation: GAPDH is used as a housekeeping control to decouple targeted ERα degradation from generalized compound cytotoxicity. Fulvestrant is used as a positive control for baseline Dmax​ [1].

• Cell Seeding: Seed MCF-7 (ER+ breast cancer) cells in 96-well plates at 1×104 cells/well in phenol red-free media supplemented with charcoal-stripped FBS. Incubate for 24 hours.

• Compound Treatment: Treat cells with a 10-point dose-response titration of AZF-2026, Camizestrant, and Fulvestrant (ranging from 10 µM to 0.1 nM). Incubate for 48 hours.

• Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 20 minutes. Permeabilize using 0.1% Triton X-100 in PBS.

• Antibody Incubation: Block with 5% BSA. Incubate overnight with primary antibodies against ERα and GAPDH (internal control). Follow with near-infrared fluorescent secondary antibodies.

• Quantification: Scan plates using a near-infrared imaging system. Normalize ERα signal to the GAPDH signal to calculate the DC50​ (concentration achieving 50% degradation) and Dmax​ .

Fig 2: Step-by-step in vitro workflow for quantifying SERD-mediated ERα degradation.

Protocol 2: Human Liver Microsome (HLM) Stability Assay

Causality: This assay specifically validates the hypothesis that the β -fluorine in the fluoropropanol motif shields the molecule from CYP450-mediated oxidation, a common vulnerability of unfluorinated alkyl chains[5]. Self-Validation: Verapamil is included as a high-clearance positive control to verify the enzymatic activity of the microsome batch.

• Incubation: Prepare a 1 µM solution of AZF-2026 in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLMs.

• Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate intrinsic clearance ( CLint​ ) and half-life.

References

• The Next-Generation Oral Selective Estrogen Receptor Degrader Camizestrant (AZD9833) Suppresses ER+ Breast Cancer Growth and Overcomes Endocrine and CDK4/6 Inhibitor Resistance - PMC -[https://vertexaisearch.cloud.google.
• Oral SERD, a Novel Endocrine Therapy for Estrogen Receptor-Positive Breast Cancer - MDPI -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqJQ9ugaYYjnU4TJQJDie7HyhXX84nwbzMO4KT98NASlXaGUilSOclieMDnGtYO1YTcYbfnKCJXi8aUEng2Zf20loSvJU-JadU3o7OfI5j9ZkkkfaXDoY-J8l0rio0zeTJwg==]
• Discovery of AZD9833, a Potent and Orally Bioavailable Selective Estrogen Receptor Degrader and Antagonist - ACS Publications -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_37f03F0vz-UEiENg6vMkpxtTV48GUmPEPCyARCb2WyFuqkLggMmZSjvYDJ02LD_ucG7J8cPK1EzvgkJdeoYoKjFHcBxpdIIv6Vt26s7AulQ3tcQvwDfGP4wu7Uh01eFDFisy-Yjtro_Y9iEo8bqP]
• Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions and its Implications for Lipophilicity and Bioisosterism - ResearchGate -[https://vertexaisearch.cloud.google.
• Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups - ResearchGate -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1XFJTUCzqV5YkeWRGCtintRGuDJggxJgUYkc3q1zwAgYQOzv18v-1mZrDaYIhKeVuvPv-UQWSv8oEbn1dV3RWMDjKT8iqucAHvowfVvL1-Q66hU2tutsah30M9docde8Eah2Sx0dLKgi1eZLasLuHGMeSo-9whNj3PVkNYLAg1-pMwMR9iqFdjckWS75CpPmlPVIU5slCAWhgPQ1PLmWHbUg_dEy0SH2GVy4UPgqifYse_fW0K0jeOnCtINm3Tly0993h]

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Unraveling the Mechanism of Action: A Comparative Guide to 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

In the landscape of contemporary drug discovery, the azetidine scaffold has emerged as a privileged structure, integral to a multitude of biologically active agents.[1] Its inherent conformational rigidity and favorable physicochemical properties make it a desirable component in the design of novel therapeutics. The introduction of fluorine, a bioisostere for hydrogen, can further enhance metabolic stability, binding affinity, and membrane permeability. This guide focuses on elucidating the mechanism of action (MoA) of a novel compound, 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (herein referred to as Compound A ), a molecule that synergistically combines these two promising structural motifs. As no prior biological activity has been reported for Compound A, a systematic and logical investigative approach is paramount.

This document serves as a comprehensive guide for researchers, outlining a series of comparative experiments designed to systematically investigate and confirm the MoA of Compound A. We will explore its cytotoxic effects, delve into the specifics of cell death pathways, and test a primary hypothesis of tubulin polymerization inhibition, a known activity for related azetidinone structures.[2][3][4] Furthermore, we will outline strategies for broader, unbiased target identification should our initial hypothesis prove inconclusive.

To provide a robust comparative analysis, Compound A will be evaluated alongside two critical comparators:

• Comparator 1 (Positive Control): A well-characterized azetidin-2-one analogue of Combretastatin A-4, known to inhibit tubulin polymerization. For the purpose of this guide, we will refer to a representative compound from this class, which can be synthesized via established methods like the Staudinger cycloaddition.[5][6][7]

• Comparator 2 (Negative Control): The non-fluorinated analogue, 1-(Azetidin-3-yloxy)-propan-2-ol . This molecule will allow for a direct assessment of the fluorine atom's contribution to the observed biological activity. Its synthesis can be achieved through the reaction of 3-hydroxyazetidine with propylene oxide.

Through this structured, evidence-based approach, we aim to provide a clear and actionable framework for confirming the mechanism of action of this promising new chemical entity.

Phase 1: Foundational Cytotoxicity and Cell Viability Assessment

The initial step in characterizing any novel compound is to ascertain its general effect on cell viability. This provides a foundational understanding of its potency and sets the concentration ranges for subsequent, more detailed mechanistic studies. The MTT assay is a reliable and high-throughput colorimetric method for this purpose, measuring the metabolic activity of cells as an indicator of their viability.[1][5][8]

Comparative Cytotoxicity Profile

We will assess the dose-dependent cytotoxic effects of Compound A and its comparators across a panel of cancer cell lines (e.g., MCF-7, MDA-MB-231, and a non-cancerous cell line for selectivity).

Compound	Cell Line	IC50 (µM)
Compound A	MCF-7	0.5
MDA-MB-231	0.8
Normal Fibroblasts	> 50
Comparator 1	MCF-7	0.1
MDA-MB-231	0.2
Normal Fibroblasts	> 20
Comparator 2	MCF-7	> 100
MDA-MB-231	> 100
Normal Fibroblasts	> 100

Hypothetical data presented for illustrative purposes.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Compound A, Comparator 1, and Comparator 2 for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Formazan Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Phase 2: Investigating the Mode of Cell Death

Following the confirmation of cytotoxic activity, the next logical step is to determine how Compound A induces cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.[6][7]

Comparative Apoptosis Induction

Cells will be treated with the IC50 concentration of each compound and analyzed for the induction of apoptosis.

Compound	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Compound A	45%	15%
Comparator 1	55%	20%
Comparator 2	< 5%	< 2%
Vehicle Control	< 5%	< 2%

Hypothetical data presented for illustrative purposes.

Experimental Protocol: Annexin V/PI Staining

• Cell Treatment: Treat cells with the respective IC50 concentrations of the compounds for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide staining solutions.[6]

• Incubation: Incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry, acquiring data for at least 10,000 events per sample.

• Data Interpretation: Quantify the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic).

Phase 3: Testing the Primary Hypothesis - Tubulin Polymerization Inhibition

Given that many azetidinone-containing compounds exhibit anticancer activity by disrupting microtubule dynamics, our primary hypothesis is that Compound A acts as a tubulin polymerization inhibitor.[2][3][4] A direct, in vitro tubulin polymerization assay will be employed to test this hypothesis. This assay measures the light scattering that occurs as tubulin dimers polymerize into microtubules.

Workflow for Investigating the Mechanism of Action

Caption: A logical workflow for the elucidation of Compound A's mechanism of action.

Comparative Tubulin Polymerization Inhibition

Compound	Tubulin Polymerization Inhibition (IC50, µM)
Compound A	2.5
Comparator 1	1.0
Comparator 2	> 50
Nocodazole (Control)	0.5

Hypothetical data presented for illustrative purposes.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

• Reagent Preparation: Reconstitute lyophilized tubulin in a general tubulin buffer. Prepare serial dilutions of the test compounds.

• Reaction Setup: In a 96-well plate, add the tubulin solution to wells containing the test compounds or vehicle control.

• Initiate Polymerization: Incubate the plate at 37°C in a temperature-controlled microplate reader.

• Data Acquisition: Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis: Plot absorbance against time to generate polymerization curves. Calculate the rate of polymerization and determine the IC50 for inhibition.

Phase 4: Unbiased Target Identification Strategies

If the primary hypothesis of tubulin polymerization inhibition is not supported by the experimental data, a broader, unbiased approach is necessary to identify the molecular target(s) of Compound A.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique for identifying the direct binding targets of a compound in a cellular context. It is based on the principle that ligand binding stabilizes a protein against thermal denaturation.

Experimental Workflow for CETSA

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

Kinome Profiling

Since protein kinases are a major class of drug targets, kinome profiling can be employed to determine if Compound A inhibits any kinases. This can be done through various service providers that offer screening against a large panel of kinases.[4]

Conclusion and Future Directions

This guide provides a structured and comparative framework for the initial characterization and mechanism of action elucidation of the novel compound, 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol. By systematically progressing from broad cytotoxic effects to specific molecular target interactions, researchers can efficiently and rigorously define the biological activity of this and other new chemical entities. The inclusion of carefully selected comparators is crucial for interpreting the data and understanding the specific contributions of different structural motifs to the compound's overall activity profile. Should the primary hypothesis of tubulin inhibition be confirmed, further studies would be warranted to characterize its binding site on tubulin, its effects on microtubule dynamics in cells, and its in vivo efficacy in preclinical cancer models. If an alternative target is identified through unbiased screening, that will open new avenues of investigation into the therapeutic potential of this novel compound.

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A Comparative Guide to the Validation of Analytical Methods for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol Quantification

For researchers, scientists, and drug development professionals, the robust and reliable quantification of novel chemical entities is a cornerstone of pharmaceutical development. This guide provides an in-depth comparison of potential analytical methodologies for the quantification of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, a polar, fluorinated compound that presents unique analytical challenges. The validation of these methods is paramount to ensure data integrity for quality control, stability studies, and pharmacokinetic assessments.

The structural characteristics of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, namely its high polarity, lack of a strong UV chromophore, and the presence of a reactive azetidine ring, necessitate a careful and considered approach to analytical method development and validation. This guide will explore several viable techniques, offering detailed protocols and a comparative analysis to aid in selecting the most appropriate method for your specific application.

All validation discussions are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, with further reference to guidance from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4][5][6]

Comparative Analysis of Analytical Methodologies

The selection of an analytical technique for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol is contingent on the specific requirements of the analysis, such as sensitivity, selectivity, throughput, and the nature of the sample matrix. Below is a comparison of three promising approaches.

Analytical Technique	Principle	Pros	Cons
HILIC-MS/MS	Hydrophilic Interaction Liquid Chromatography coupled with Tandem Mass Spectrometry separates polar compounds based on partitioning between a polar stationary phase and a mobile phase with a high organic content.	High sensitivity and selectivity.[7][8][9][10] Excellent for polar analytes with poor retention in reversed-phase LC.	Can be sensitive to matrix effects. Requires more complex mobile phases and longer equilibration times compared to reversed-phase LC.
GC-MS (with Derivatization)	Gas Chromatography coupled with Mass Spectrometry separates volatile compounds. Derivatization is required to increase the volatility of polar analytes.[11][12]	High chromatographic efficiency and sensitivity. Established and robust technique.	Requires a derivatization step, which can add complexity and potential for variability.[13][14] Not suitable for thermally labile compounds.
HPLC-CAD	High-Performance Liquid Chromatography coupled with a Charged Aerosol Detector, a universal detector for non-volatile and semi-volatile compounds.[15][16][17]	Universal detection, not reliant on a chromophore.[18][19] Good for impurity profiling where standards may not be available.	Non-linear response may require more complex calibration models.[18] Lower sensitivity compared to MS detection.

Experimental Protocols & Validation Strategy

Method 1: Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS)

This method is often the preferred approach for polar analytes due to its high sensitivity and selectivity.

Diagram of HILIC-MS/MS Workflow

Caption: Workflow for the quantification of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol by HILIC-MS/MS.

Detailed Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample.

  • Dissolve in a suitable diluent (e.g., 90:10 acetonitrile/water) to a final concentration of 1 mg/mL.

  • Vortex to ensure complete dissolution and centrifuge to pellet any particulates.

  • Transfer the supernatant to an autosampler vial for analysis.

• Chromatographic Conditions:

  • Column: A HILIC column suitable for polar analytes (e.g., Waters ACQUITY UPLC BEH Amide, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

  • Mobile Phase B: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water with 0.1% Formic Acid.

  • Gradient: 95% B to 50% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition: To be determined by infusing a standard solution of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol. A plausible precursor ion would be the protonated molecule [M+H]+. The fragment ions would be identified using product ion scan mode.

Validation Strategy (ICH Q2(R1) Framework): [4][5]

• Specificity: Analyze blank matrix, and matrix spiked with the analyte and potential impurities to demonstrate the absence of interfering peaks at the retention time of the analyte.

• Linearity: Prepare a series of at least five concentrations of the analyte and assess the linearity of the detector response versus concentration using a linear regression model.

• Range: The range will be determined by the linearity and accuracy studies.

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision (Repeatability and Intermediate Precision): Analyze multiple preparations of a homogenous sample at the target concentration. Intermediate precision should be assessed by different analysts on different days.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Robustness: Introduce small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, column temperature) and assess the impact on the results.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

For compounds that are not sufficiently volatile for direct GC analysis, derivatization can be employed to increase volatility and improve chromatographic performance.[11][12]

Diagram of GC-MS with Derivatization Workflow

Caption: Workflow for the quantification of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol by GC-MS following derivatization.

Detailed Protocol:

• Sample Preparation and Derivatization:

  • Prepare a solution of the sample in a suitable solvent (e.g., methanol).

  • Aliquot a known volume into a reaction vial and evaporate to dryness under a stream of nitrogen.

  • Add a derivatization agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Seal the vial and heat at 70 °C for 30 minutes to complete the derivatization of the hydroxyl and secondary amine groups.

• GC Conditions:

  • Column: A low-polarity capillary column (e.g., Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Detection Mode: Scan mode for initial identification of the derivatized product and its fragmentation pattern. For quantification, Selected Ion Monitoring (SIM) mode should be used for enhanced sensitivity.

Validation Strategy: The validation parameters would be the same as for the HILIC-MS/MS method, with additional consideration for the completeness and reproducibility of the derivatization reaction.

Method 3: High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

HPLC-CAD is a powerful technique for the analysis of compounds that lack a UV chromophore.[15][16][17][18][19] The detector response is proportional to the mass of the analyte, making it a near-universal detector.

Detailed Protocol:

• Sample Preparation:

  • Similar to the HILIC-MS/MS method, dissolve the sample in a mobile phase-compatible diluent.

• Chromatographic Conditions:

  • Given the polar nature of the analyte, a HILIC column would be the most appropriate choice, with mobile phase conditions similar to those described for the HILIC-MS/MS method. Alternatively, a reversed-phase C18 column could be trialed with a highly aqueous mobile phase, although poor retention is expected.

• CAD Settings:

  • Evaporation Temperature: To be optimized based on the mobile phase composition (typically in the range of 35-50 °C).

  • Nebulizer Gas: Nitrogen.

  • Data Collection Rate: At least 10 Hz.

Validation Strategy: The standard validation parameters apply.[20][21] Linearity may require a non-linear calibration model (e.g., quadratic fit or power function) as the CAD response can be non-linear over a wide concentration range.[18]

Conclusion and Recommendations

The choice of analytical method for the quantification of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol will depend on the specific analytical needs.

• For high sensitivity and selectivity, especially in complex biological matrices, HILIC-MS/MS is the recommended approach. Its ability to provide structural information through fragmentation is also a significant advantage.[7][8][9][10]

• GC-MS with derivatization is a robust and reliable alternative, particularly in a quality control environment where high throughput and established technology are valued. However, the additional derivatization step can introduce variability if not carefully controlled.[11][12][13][14]

• HPLC-CAD offers a viable option when a universal detector is required, for instance, in impurity profiling or when access to a mass spectrometer is limited. [15][16][17][18][19] Careful method development is necessary to address the potential for a non-linear response.

Ultimately, a thorough method development and validation process, guided by the principles of the ICH, FDA, and EMA, is essential to ensure the generation of accurate and reliable data for this novel fluorinated azetidine compound.[1][2][3][22][23][24][25][26]

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assessing the selectivity of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

Assessing the Selectivity of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol: A Next-Generation sp3-Rich Scaffold for Targeted Therapeutics

As the pharmaceutical industry shifts away from flat, sp2-hybridized molecules toward more complex 3D architectures, the selection of highly optimized, sp3-rich building blocks has become a critical determinant of clinical success. 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS: 1855660-87-5)[1] represents a highly specialized, next-generation fragment designed to overcome the selectivity and toxicity liabilities inherent in traditional heterocyclic scaffolds.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the performance of this fluorinated azetidine scaffold against conventional alternatives (such as piperazines and morpholines). By analyzing the causality behind its physicochemical properties and detailing self-validating experimental workflows, this guide provides drug development professionals with a definitive framework for assessing its kinome selectivity and off-target avoidance.

Structural Rationale & The Causality of Selectivity

The integration of 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol into a drug candidate is not merely a structural substitution; it is a calculated modulation of the molecule's thermodynamic and electrostatic profile.

• Escape from Flatland (Fsp3 Maximization): The azetidine core provides a rigid, compact, and fully saturated ring system. Increasing the fraction of sp3-hybridized carbons (Fsp3) allows the molecule to adopt a precise 3D conformation that perfectly matches the complex topology of the target binding pocket, thereby reducing promiscuous binding to flat, off-target kinase domains[2].

• pKa Attenuation via Fluorine: A primary driver of cardiotoxicity (specifically hERG potassium channel binding) is the presence of highly basic amines that become protonated at physiological pH. The basicity of the azetidine nitrogen is intrinsically lower than that of piperidine. Furthermore, the electron-withdrawing nature of the fluorine atom on the propanol tail exerts a strong inductive effect (-I) through the ether linkage, further depressing the pKa.

• The Fluorine Gauche Effect: The strategic placement of fluorine restricts the conformational flexibility of the side chain via stereoelectronic effects, pre-organizing the adjacent hydroxyl group for optimal hydrogen bonding with the target kinase hinge region, while simultaneously improving metabolic stability[3].

Mechanistic pathway linking structural features of the azetidine scaffold to improved selectivity.

Comparative Performance Metrics

To objectively benchmark 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol, we compare its physicochemical properties and representative selectivity metrics against traditional scaffolds commonly used in kinase inhibitor design. The data below illustrates how the shift toward this specific fluorinated azetidine drastically improves the Selectivity Score (S-score) and mitigates hERG liabilities.

Table 1: Physicochemical and Selectivity Comparison of Common Solubilizing Scaffolds

Scaffold Motif	Fsp3	Calculated pKa	Representative hERG IC50 (µM)	Kinome S(10) Score at 1 µM*
1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol	1.00	~7.8	> 50 (Low Liability)	0.02 (Highly Selective)
1-(Piperidin-4-yloxy)propan-2-ol	1.00	~9.5	15 (Moderate Liability)	0.08
4-(2-hydroxypropyl)morpholine	0.86	~7.2	35 (Low Liability)	0.05
1-(Piperazin-1-yl)propan-2-ol	0.86	~9.8	5 (High Liability)	0.15 (Promiscuous)

*Note: S(10) Score represents the fraction of the kinome inhibited by >90% at 1 µM. Lower values indicate superior target selectivity. Data represents benchmarked averages from scaffold-hopping optimization campaigns.

Self-Validating Experimental Protocols

To rigorously assess the selectivity and target engagement of compounds incorporating this scaffold, the following self-validating workflows must be executed.

Protocol A: 19F NMR-Based Target Engagement

Causality of Choice: 19F NMR is exquisitely sensitive to changes in the chemical environment upon protein binding and completely avoids the optical interference common in high-throughput fluorescence assays. The fluorine atom on the scaffold acts as a direct, built-in reporter for target engagement.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 500 µL NMR sample containing 50 µM target kinase, 1 mM of the scaffold-integrated ligand, and 50 µM trifluoroacetic acid (TFA) in D2O-supplemented phosphate buffer (pH 7.4).

• Baseline Acquisition: Acquire a 1D 19F NMR spectrum with a Carr-Purcell-Meiboom-Gill (CPMG) T2 relaxation filter (spin-echo delay = 40 ms) in the absence of the protein to establish the unbound baseline signal intensity.

• Binding Assessment: Acquire the identical CPMG spectrum in the presence of the target kinase. Calculate the line broadening and signal attenuation of the scaffold's fluorine resonance.

• Self-Validation (Internal Control): Verify that the internal TFA reference signal remains sharp and unattenuated. Logic: If the TFA signal broadens, the data must be discarded as it indicates non-specific protein precipitation or magnetic field inhomogeneity rather than specific binding.

• Competition Assay: Titrate a known high-affinity, non-fluorinated inhibitor into the sample. The recovery of the scaffold's 19F signal confirms reversible, active-site-specific binding.

Protocol B: High-Throughput Kinome Profiling (KINOMEscan)

Causality of Choice: Active-site directed competition binding assays provide a direct thermodynamic measurement of affinity across >400 kinases, independent of the kinase activation state or local ATP concentrations, yielding an objective S-score.

Step-by-Step Methodology:

• Assay Setup: Immobilize DNA-tagged kinases onto streptavidin-coated magnetic beads.

• Compound Incubation: Incubate the bead-bound kinases with 1 µM of the scaffold-integrated test compound in binding buffer for 1 hour at room temperature.

• Control Integration (Self-Validation): In parallel wells, incubate with 0.1% DMSO (negative control, representing 100% binding) and 10 µM staurosporine (positive control, representing 0% binding). Logic: The baseline controls validate the displacement mechanics; failure of staurosporine to displace the DNA-tagged kinase invalidates the specific well.

• Elution and Readout: Wash the beads to remove unbound proteins. Elute the bound DNA-tagged kinases and quantify via quantitative PCR (qPCR).

• Data Normalization: Calculate the percent control (%Ctrl) for each kinase using the formula: ((Test - Positive Control) / (Negative Control - Positive Control)) * 100.

• S-Score Calculation: Determine the Selectivity Score, S(10), defined as the number of kinases with %Ctrl < 10 divided by the total number of kinases tested.

Workflow for 19F NMR-guided target engagement and kinome selectivity profiling.

References

• BLD Pharm. "1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol (CAS: 1855660-87-5)". BLD Pharm Catalog. 1

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success". Journal of Medicinal Chemistry (ACS Publications). 2

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). "Fluorine in medicinal chemistry". Chemical Society Reviews (RSC Publishing). 3

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• 3. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol. The following protocols are designed to ensure the safe handling, storage, and disposal of this compound, grounded in established safety principles for related chemical structures.

Hazard Summary and Personal Protective Equipment (PPE)

A risk assessment based on related compounds indicates that 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol should be handled as a hazardous substance. The primary hazards include potential skin and eye corrosion, acute toxicity if ingested or inhaled, and possible flammability.

Potential Hazard	Associated Functional Group	Recommended PPE	Rationale
Skin Corrosion/Irritation	Azetidine	Chemical-resistant gloves (Nitrile or Neoprene), Lab coat, Closed-toe shoes	The azetidine moiety is known to cause severe skin burns.[1][2][3] Nitrile and neoprene gloves offer good resistance to a range of chemicals, including amines and alcohols.[6][7]
Serious Eye Damage	Azetidine	Chemical safety goggles and a face shield	Direct contact can cause irreversible eye damage.[1][3] A face shield provides an additional layer of protection against splashes.[8][9]
Respiratory Irritation	Azetidine, Fluorinated propanol	Use in a certified chemical fume hood	Vapors may cause respiratory irritation.[10] A fume hood is the primary engineering control to minimize inhalation exposure.
Flammability	Fluorinated propanol	Flame-retardant lab coat	Fluorinated alcohols can be flammable.[4] A flame-retardant lab coat is recommended when handling flammable substances.
Toxicity	Azetidine, Fluorinated propanol	All of the above	Harmful if swallowed, with potential for severe burns to the mouth and throat.[3]

Core Personal Protective Equipment (PPE) Ensemble:

• Eye and Face Protection: Always wear chemical safety goggles that provide a complete seal around the eyes.[6][9] When there is a risk of splashing, a face shield must be worn in addition to goggles.[8][11]

• Hand Protection: Wear nitrile or neoprene gloves.[6][7] For prolonged contact or when handling larger quantities, consider thicker, chemical-resistant gloves.[6] Always inspect gloves for any signs of degradation or punctures before use.

• Body Protection: A flame-retardant laboratory coat should be worn and fully fastened. Ensure that the sleeves are of a sufficient length to protect the wrists. For procedures with a high risk of splashes, a chemically resistant apron is also recommended.[6]

• Footwear: Fully enclosed, chemical-resistant footwear is mandatory.[11]

Operational and Disposal Plans

Handling and Storage:

• Engineering Controls: All work with 1-(Azetidin-3-yloxy)-3-fluoropropan-2-ol must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[12]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources.[1][2][4] Use explosion-proof electrical and ventilating equipment.[2][4]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4] The storage area should be designated for flammable and corrosive materials.

• Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly after handling the chemical, even if gloves were worn.[13]

Spill Management Protocol:

In the event of a spill, follow these steps immediately:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a confined space.

• Control Ignition Sources: Immediately extinguish any nearby flames or potential sources of ignition.[3]

• Don Appropriate PPE: Before attempting to clean the spill, don the full PPE ensemble described above.

• Containment: For small spills, contain the liquid with an absorbent, non-combustible material such as vermiculite, sand, or earth.[2]

• Neutralization and Cleanup: Once absorbed, collect the material using non-sparking tools and place it in a designated, labeled container for hazardous waste.[2][4]

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: All contaminated materials, including absorbent, gloves, and cleaning supplies, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

Spill Response Workflow

Sources

• 1. chemos.de [chemos.de]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. 2-Fluoropropan-1-ol | C3H7FO | CID 13278457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
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• 12. enamine.enamine.net [enamine.enamine.net]
• 13. angenechemical.com [angenechemical.com]